Sulfur

• IUPAC Name: sulfur
• InChI: InChI=1S/S
• InChI Key: NINIDFKCEFEMDL-UHFFFAOYSA-N
• Canonical SMILES: [S]
• Molecular Formula: S
• Related CAS: 9035-99-8
• DSSTOX Substance ID: DTXSID9034941
• Molecular Weight: 32.07 g/mol
• Physical Description: Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Liquid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid; Pellets or Large Crystals, Water or Solvent Wet Solid; Water or Solvent Wet Solid, Pale yellow crystals or powder with faint odor of rotten eggs; [CAMEO], YELLOW SOLID IN VARIOUS FORMS.
• Boiling Point: 445 °C
• Flash Point: 160 °C c.c.
• Solubility: Solubility in water: none
• Density: 2.1 g/cm³
• CAS No.: 7704-34-9
• Melting Point: 120 °C (amorphous)

Description

Historical Perspectives on Sulfur Science and its Evolution

The history of this compound science spans millennia, with its initial uses rooted in ancient civilizations. This compound was employed in Egyptian religious ceremonies as early as 4000 years ago and for bleaching cotton 3600 years ago. tandfonline.com The Bible mentions this compound numerous times as brimstone. tandfonline.com In the ancient world, compounds like polysulfides, known by names such as 'theion hudor' (divine water) and 'hepar sulphuris' (liver of this compound), were utilized for industrial and medicinal purposes. tandfonline.com

During the Graeco-Egyptian school of alchemy, polysulfides were significant for coloring metals with a golden patina, perceived as a step towards transmutation into gold. tandfonline.com The Middle Ages saw this compound purification through reactions with alkali metal carbonates to form polysulfides, followed by decomposition with acid. tandfonline.com The 18th-century phlogiston theory incorporated transformations involving polysulfides to explain redox reactions. tandfonline.com Polysulfides also played a crucial role in determining atmospheric composition at the end of the phlogiston era due to their quantitative reaction with oxygen. tandfonline.com

Antoine Lavoisier proposed this compound as an element, though Humphry Davy initially suggested it contained hydrogen in 1808. rsc.org The understanding of this compound bonding, particularly in elemental this compound which forms cyclic S₈ rings at lower temperatures, is still being revealed. mdpi.comvedantu.com The chemistry of this compound, selenium, and tellurium has seen extraordinary progress since its early discoveries in the 19th century, evolving from focused research to becoming pivotal in organic synthesis, materials science, and medicinal chemistry. taylorandfrancis.com

Significance of this compound Across Interdisciplinary Scientific Fields

This compound's significance extends across a wide array of scientific disciplines, underscoring its fundamental importance.

In chemistry , this compound's ability to exist in various oxidation states and form diverse compounds, including organic and inorganic species, makes it central to synthetic methodologies and the development of new reagents. tandfonline.com Its unique bonding characteristics and reactivity are subjects of theoretical and physical studies aimed at understanding structure, bonding, and reactivity. tandfonline.com Industrial applications of this compound chemistry, such as the production of sulfuric acid (H₂SO₄), one of the most important manufactured chemicals, highlight its economic significance. rsc.orgvedantu.com Sulfuric acid is extensively used in fertilizer production, oil refining, and numerous other industrial processes. rsc.orgvedantu.com The reaction of this compound with methane (B114726) to produce carbon disulfide (CS₂), essential for rayon and cellophane manufacturing, is another key chemical application. vedantu.com

In biology , this compound is an essential element for all living organisms. rsc.orglibretexts.org It is a key component of the amino acids cysteine (C₃H₇NO₂S) and methionine (C₅H₁₁NO₂S), which are crucial for protein structure and function, particularly through the formation of disulfide bonds that determine 3D folding patterns. rsc.orgmdpi.comlibretexts.org this compound is also vital for numerous cofactors in mammals and other organisms, including iron-sulfur clusters ([Fe-S]), coenzyme A, lipoic acid, thiamine (B1217682) pyrophosphate, molybdenum cofactor, and biotin. mdpi.comanr.fr These cofactors are involved in essential biological processes like electron transfer, gene regulation, protein stabilization, and catalysis. anr.fr The this compound cycle, involving the movement of this compound through the oceans, land, and atmosphere, is a critical biogeochemical process. libretexts.org Reactive this compound species (RSS) are increasingly recognized for their significant roles in cellular functions, interacting with metalloproteins involved in oxygen transport and storage, mitochondrial respiration, and redox homeostasis. nih.govnih.gov Research is exploring the potential role of RSS in the evolution of antioxidants, suggesting they may have predated reactive oxygen species (ROS) as a driving force for developing protective enzymatic systems. nih.govdiva-portal.org

In materials science , this compound and this compound-based reactions are being utilized to produce materials with unique properties for applications in energy, environmental areas, and beyond. nih.gov This includes the development of polymers with unique optical and mechanical properties through processes like inverse vulcanization. nih.gov this compound is also a key element in the development of advanced energy storage technologies, such as lithium-sulfur batteries (Li-S batteries) and sodium-sulfur batteries. nih.gov Li-S batteries are particularly attractive due to their high theoretical energy density, although challenges related to polysulfide shuttling and capacity degradation are active areas of research where electrocatalyst materials and interlayers are being developed to improve performance and cycle life. researchgate.netacs.org

In environmental science , this compound chemistry is critical for addressing pollution and developing sustainable processes. This compound recovery technologies, such as the Claus process and tail gas treatment units (TGUs), are essential in industries like oil refining and natural gas processing to convert hydrogen sulfide (B99878) (H₂S) and other this compound-rich compounds into elemental this compound, thereby reducing harmful this compound dioxide (SO₂) emissions. globalgrowthinsights.com The burning of fossil fuels releases significant amounts of this compound dioxide, contributing to acid rain, which has detrimental effects on ecosystems and infrastructure. libretexts.org Understanding and mitigating the environmental impact of this compound compounds is a major focus.

In astrophysics , this compound is the tenth most abundant element in the Universe and its chemistry in the interstellar medium is an active area of research, though the main reservoir of this compound remains unknown. aanda.org Studies of this compound-bearing molecules in star-forming regions help test models of astrochemical evolution. aanda.org

Current Research Objectives and Emerging Themes in this compound Studies

Current research objectives in this compound studies are diverse and driven by the potential for novel applications and a deeper understanding of this compound's fundamental chemistry and its roles in complex systems. Emerging themes reflect the interdisciplinary significance of this compound.

A major theme is the development of advanced materials utilizing this compound. This includes ongoing research into improving the performance and longevity of lithium-sulfur batteries through novel cathode architectures, electrolytes, and interlayers to mitigate challenges like the polysulfide shuttle effect and lithium anode protection. researchgate.netacs.org The use of elemental this compound in polymers, building materials, and flame retardants represents another area of emerging opportunities. frost.com

This compound in biological systems remains a vibrant research area. Understanding the biosynthesis and roles of this compound-containing molecules, including iron-sulfur clusters and radical-SAM enzymes, is crucial for insights into metabolic pathways and potential therapeutic targets for diseases like bacterial infections, cancer, and neurodegenerative disorders. anr.fr The study of reactive this compound species (RSS) and their complex interactions with proteins and their roles in redox signaling and cellular function is an expanding field. nih.gov Developing methods for the accurate detection of RSS in biological systems is a current challenge. nih.gov

Environmental applications of this compound chemistry continue to evolve, with a focus on more efficient this compound recovery technologies and the development of environmentally friendly uses for this compound byproducts, particularly from oil refining. nih.govglobalgrowthinsights.com The integration of advanced processes like oxygen-enriched Claus processes and TGUs aims to achieve higher this compound recovery rates and ultra-low SO₂ emissions. globalgrowthinsights.com

Theoretical and computational studies are increasingly important for understanding this compound's bonding, reactivity, and reaction mechanisms, providing insights that guide experimental research in various fields. tandfonline.com

Emerging themes also include the exploration of the chemistry of this compound in extreme conditions, such as those relevant to nuclear fuel recycling processes where the impact of radiation on this compound chloride compounds is being investigated for efficient material chlorination. acs.org

The study of the "chalcogen bond," a weak interaction involving this compound (along with selenium and tellurium), is adding a valuable tool for catalyst design and crystal engineering. mdpi.com

Theoretical and Computational Chemistry of Sulfur

Quantum Mechanical Studies of Sulfur Compounds

Quantum mechanical methods are fundamental tools for investigating the electronic structure and properties of this compound-containing systems. These studies provide a detailed atomic-level understanding that is essential for predicting reactivity and behavior.

Electronic Structure and Bonding Analysis of this compound Systems

Understanding the electronic structure and bonding in this compound compounds is key to explaining their varied properties and reactivity. Quantum mechanical calculations, such as ab initio methods and Density Functional Theory (DFT), are extensively used for this purpose.

Studies on iron-sulfur (FeS) clusters, for instance, highlight the challenges and successes of quantum chemistry in describing complex electronic structures. The iron-molybdenum cofactor (FeMoco) in nitrogenase, a large biological FeS cluster, presents a significant challenge for both wavefunction and DFT methods due to its intricate electronic structure. uni-bonn.denih.govmpg.de Broken-symmetry DFT has shown some success in describing the electronic structure of such cofactors, although the results can be highly dependent on the chosen exchange-correlation functional. nih.govresearchgate.net Benchmarking studies using synthetic spin-coupled Fe-Fe and Mo-Fe dimers have revealed that the accuracy of calculated metal-metal distances is sensitive to the amount of exact exchange in the functional, as well as the specific exchange and correlation functionals used. nih.govresearchgate.net Functionals that accurately predict Fe-Fe and Mo-Fe distances tend to better describe the metal-ligand covalency and, consequently, the superexchange interactions in these systems. nih.govresearchgate.net Nonhybrid functionals like r2SCAN and B97-D3, and hybrid functionals such as TPSSh and B3LYP*, have been suggested as accurate for describing the electronic structure of FeS clusters, including FeMoco. nih.govresearchgate.net

The covalency of Fe-S bonds in iron-sulfur compounds has been investigated using quantum chemical topological analysis, with methods like the Quantum Theory of Atoms in Molecules (QTAIMAC) being applied to analyze bond critical points. researchgate.netarxiv.org These analyses provide quantitative insights into the nature of electron sharing in these bonds. researchgate.net

Quantum chemical studies also explore the electronic structure of this compound in various oxidation states and coordination environments. For example, theoretical calculations have been used to interpret this compound K-edge X-ray Absorption Near-Edge Structure (XANES) spectra, providing valuable information about the electronic and geometric structure around the excited this compound atom in different compounds and solutions, including sulfite (B76179) and sulfonate species. diva-portal.orgnih.gov The position and intensity of spectral features are influenced by factors such as coordination, pH, and hydrogen bonding. diva-portal.orgnih.gov

The electronic structure of this compound impurities in materials has also been investigated computationally. For instance, DFT studies on C3N monolayers doped with this compound atoms have shown that replacing a nitrogen atom with this compound can change the material's nature from semiconductor to metal, highlighting the significant impact of this compound on electronic properties. chemrevlett.com

Reaction Mechanisms and Pathways Involving this compound-Centered Species

Computational methods are essential for elucidating the complex reaction mechanisms and pathways involving this compound-centered species, many of which are difficult to study experimentally due to the instability of intermediates.

DFT calculations have been used to provide comprehensive insights into the reaction mechanisms of elemental this compound (S8) and polysulfides with nucleophiles like cyanide and phosphines. researchgate.net These studies have helped determine the most likely decomposition pathways for polysulfide intermediates, indicating that unimolecular decomposition often has the lowest activation barriers, suggesting that these intermediates are short-lived in solution. researchgate.net

In atmospheric chemistry, computational studies have investigated the reactions of this compound-centered radicals, such as methylthio radical (CH3S), with peroxy radicals (ROO and HOO). researchgate.net These studies show that CH3S and methylsulfinyl radical (CH3SO) react to form transient peroxide intermediates that decompose, increasing the this compound atom's valence, while methylsulfonyl radical (CH3SO2) forms more stable peroxide products as this compound is already at its highest valence. researchgate.net Multireference methods are employed to accurately describe these reactions involving changes in this compound valence. researchgate.net

Computational approaches are also applied to study this compound chemistry in more complex systems, such as the oxidation of dimethyl sulfide (B99878), providing insights into the formation pathways of sulfoxides, sulfones, and this compound dioxide. mit.edu Automatic mechanism generation tools, like the Reaction Mechanism Generator (RMG), have been expanded to handle oxygenated this compound systems, enabling the creation of detailed kinetic models for complex this compound-containing reaction networks. mit.edursc.org

The role of this compound functional groups in processes like char burnout has been investigated using quantum chemical studies to understand oxidation pathways and the elimination of this compound as SOx species. acs.org These studies provide reaction and activation energies that can improve kinetic models for the combustion of this compound-containing fuels. acs.org

Computational Modeling of this compound-Containing Molecular and Extended Systems

Computational modeling is widely used to study the properties and behavior of this compound in various molecular and extended systems, ranging from isolated molecules to condensed phases and biological environments.

Molecular mechanics approaches, particularly those employing polarizable force fields, are used for condensed-phase computational studies of this compound-containing molecules. nih.gov Parameter optimization for these force fields is performed to reproduce quantum mechanical and experimental data for gas-phase and condensed-phase properties, including geometries, conformational energies, vibrational spectra, dipole moments, heats of vaporization, molecular volumes, and free energies of hydration. nih.gov Polarizable models have shown improved accuracy in describing properties like molecular dipole moments and intermolecular interactions compared to nonpolarizable models, especially for systems with lone pairs and anisotropic atomic polarizability on this compound atoms. nih.gov

Computational studies investigate the interaction of this compound-bearing compounds with other molecules, such as the stabilization observed when a divalent this compound-bearing compound interacts with an aromatic ring, as indicated by quantum mechanical energy optimization studies. ndsu.edu

Modeling is also applied to understand the behavior of this compound in complex mixtures, such as petroleum. Stochastic models based on molecular structure and properties, derived from computational quantum chemistry and statistical thermodynamics, are used to predict the influence of this compound composition on the formation and stability of dispersed phases in hydrocarbons. researchgate.net These models suggest that increased this compound content can escalate the likelihood of destabilizing the dispersed phase. researchgate.net

First-principles DFT computations are used to study the chemistry of this compound oxides on transition metal surfaces, focusing on reactivity and selectivity in processes like this compound poisoning in heterogeneous catalysis. mit.edu These studies involve computing thermodynamic data for various surface species to understand reaction guidelines and interpret experimental surface spectra. mit.edu

Computational studies extend to modeling this compound in biological systems, such as the this compound regulome in bacteria, using approaches like information theory to analyze transcriptional responses to different this compound nutrient sources and predict gene expression patterns. asm.org Computational enzymology also utilizes various methodologies to study this compound-containing enzymes and biomolecules, assessing their applicability and elucidating the chemistry of these species, including the formation pathways of persulfides and polysulfides. uwindsor.ca

Advanced Simulation Techniques for this compound Reactivity and Thermodynamics

Advanced simulation techniques are employed to gain deeper insights into this compound reactivity and thermodynamics, especially for complex systems and processes.

Molecular dynamics simulations with reactive force fields, such as ReaxFF, are used to simulate processes involving this compound, like the supercritical water gasification of this compound-containing model compounds. researchgate.net These simulations can reveal mechanisms of hydrogen production and this compound migration, showing how factors like water molecule number and temperature influence these processes. researchgate.net

Simulation methods are also developed and applied to specific problems like this compound deposition in sour gas reservoirs. tandfonline.com Enhanced simulation methods based on overlapping grids and multi-phase models (gas, liquid, this compound) are used to accurately capture flow behaviors and predict this compound deposition patterns under varying conditions like reservoir pressure and initial this compound content. tandfonline.com Sensitivity analyses using these simulations provide insights into the dynamics of this compound deposition and inform reservoir management strategies. tandfonline.com

Computational fluid dynamics (CFD) and kinetic modeling are integrated to simulate and optimize industrial processes involving this compound, such as the Claus process for this compound recovery. acs.org Detailed kinetic models with numerous species and reactions are implemented in reactor networks to simulate thermal and catalytic sections, allowing for process optimization aimed at maximizing this compound recovery and minimizing emissions. acs.org These simulations, often coupled with optimization algorithms like genetic algorithms, are validated against industrial plant data. acs.org

Thermodynamic simulations are used to study the relationship between organic this compound occurrence and coalification stage, helping to understand how this compound functional groups are incorporated into coal structures. researchgate.net These simulations can complement experimental techniques like X-ray Photoelectron Spectroscopy (XPS). researchgate.net

Advanced simulation techniques are also applied to study the thermodynamics and kinetics of this compound reactions in energy storage systems, such as all-solid-state sodium-sulfur batteries. rsc.org First-principles calculations and simulations are used alongside experimental techniques like XANES and Raman spectroscopy to understand the complex this compound reduction reaction mechanism and distinguish between thermodynamic and kinetics-limited pathways. rsc.org

Theoretical Interpretations of Spectroscopic and Diffraction Data for this compound Species

Theoretical calculations are crucial for interpreting experimental spectroscopic and diffraction data obtained from this compound-containing compounds, providing a link between experimental observations and underlying electronic and structural properties.

Theoretical calculations, particularly DFT-based methods like the Transition Potential DFT (TP-DFT), are widely used to simulate X-ray absorption spectra, specifically this compound K-edge XANES. diva-portal.orgnih.govacs.orgacs.org Comparing calculated spectra with experimental data helps in the interpretation and assignment of spectral features, providing insights into the coordination, bonding, and electronic structure of this compound in various species, including this compound dioxide, sulfite, and sulfonate. diva-portal.orgnih.govacs.org More advanced methods like Algebraic-Diagrammatic Construction (ADC) and Coupled Cluster (CC) approaches can also be used for calculating X-ray spectra, often providing better agreement with experimental spectral shapes and intensities than TP-DFT, although quantitative agreement can still be challenging. acs.orgacs.org

Theoretical calculations are also used to interpret vibrational spectra, such as Raman and infrared absorption spectra, of this compound compounds. Normal coordinate calculations are employed to analyze vibrational modes and connect them to the bonding and structure of molecules like sulfonate ions and dimethyl sulfoxide (B87167) complexes. diva-portal.orgnih.gov These interpretations help in understanding the influence of factors like hydrogen bonding and the nature of substituents on vibrational frequencies and force constants. nih.gov

Theoretical studies aid in the interpretation of diffraction data, such as X-ray diffraction and neutron powder diffraction, by providing calculated structural parameters and electronic properties that can be compared with experimental findings. arxiv.orgnih.gov For example, DFT calculations have been used to investigate the structural, electronic, and optical properties of materials containing this compound, like lanarkite (Pb2SO5), and the calculated structural parameters and electronic structures are compared with experimental crystal structures and spectroscopic data. arxiv.org

The combination of theoretical calculations and spectroscopic techniques is powerful for characterizing this compound species in complex matrices. For instance, X-ray absorption and vibrational spectroscopy, coupled with theoretical interpretations, are used to study this compound speciation in materials like glasses, providing information on the chemical state, coordination environment, and complexation of this compound. princeton.eduresearchgate.net The shift in the this compound K-edge absorption energy with increasing oxidation state is a key feature interpreted with theoretical support. princeton.edu

Computational studies also contribute to interpreting spectroscopic data from techniques like Raman spectroscopy and X-ray diffraction applied to study the behavior of this compound electrodes in batteries, helping to identify intermediate species like lithium polysulfides formed during discharge and charge cycles. researchgate.net

Advanced Inorganic and Organic Sulfur Chemistry Research

Synthesis of Novel Sulfur-Containing Molecules and Materials

The synthesis of new molecules and materials incorporating this compound is a dynamic field, driven by the potential for unique electronic, optical, and biological properties. Recent research has focused on developing efficient and selective methods for constructing complex this compound architectures in both organic and inorganic domains.

Methodologies for Organic this compound Compound Synthesis

The synthesis of organic compounds containing this compound involves a variety of strategies, often focusing on the formation of carbon-sulfur bonds and the manipulation of this compound-containing functional groups. Recent advancements include the development of novel catalytic methods and the utilization of unique intermediates. For instance, rhodium-catalyzed reactions involving the cleavage of S-S bonds in disulfides and elemental this compound have emerged as a way to transfer organothio groups to organic compounds, offering an alternative to conventional nucleophilic substitution reactions using thiolate anions. This approach avoids the need for bases or organometallic reagents and is characterized by its reversibility and involvement of chemical equilibria. nih.gov

Another area of progress lies in the synthesis of complex organothis compound skeletons, such as functionalized benzenethiol (B1682325) equivalents. A novel method utilizing aryne intermediates via bromothiolation has been developed, overcoming challenges associated with the oxidation sensitivity of conventional o-bromobenzenethiol synthesis. eurekalert.orgsciencedaily.com This method holds promise for accessing a wider range of complex organothis compound compounds with potential applications in pharmaceuticals, agrochemicals, and materials science. eurekalert.orgsciencedaily.com

Furthermore, the synthesis of dibenzothiophene (B1670422) S-oxides and their derivatives, which are of interest in chemical biology and materials chemistry, has been advanced by a novel two-step process. This method involves the reaction of sulfinate esters with arylboronic acids catalyzed by palladium, followed by cyclization triggered by electrophilic activation using Tf₂O. azom.com This approach allows for the synthesis of polysubstituted dibenzothiophene oxides that were previously difficult to obtain. azom.com

Other methodologies explored include highly selective anti-Markovnikov addition of thiols to unactivated alkenes in water, nickel-catalyzed C-S reductive cross-coupling of alkyl halides with arylthiosilanes, S-H insertion reactions of α-keto esters with thiols, and copper-catalyzed carbenoid insertion reactions into S-H bonds. organic-chemistry.org Three-component reactions involving aryldiazonium salts, 1,4-diazabicyclo[2.2.2]octane bis(this compound dioxide), and alkyl bromides have also been reported for the synthesis of aryl alkyl thioethers. organic-chemistry.org

Routes to Inorganic this compound Clusters and Polymeric Structures

The synthesis of inorganic this compound clusters and polymeric structures often involves assembling this compound atoms with metal centers or other elements under controlled conditions. Research in this area explores novel cluster architectures and the formation of extended networks with tailored properties.

One area of investigation is the synthesis of transition-metal thiolate clusters, which have implications in bioinorganic chemistry and materials science. csulb.edu While neutral metal thiolates often form molecular or three-dimensional structures, there is growing interest in linking these clusters with organic ligands to create inorganic-organic hybrid materials. csulb.edu For example, one-dimensional coordination polymers containing penta-supertetrahedral sulfide (B99878) clusters linked by dipyridyl ligands have been synthesized via hydrothermal methods. csulb.edu These materials can exhibit interesting optical properties. csulb.edu

Another approach involves utilizing redox-active clusters as building blocks for coordination polymers. Facile mechanochemical routes have been developed for the synthesis of SFe₃(CO)₉-based dipyridyl-Cu polymers. rsc.org These polymers exhibit semiconducting behaviors and tunable electrical conductivities depending on the cluster bonding modes and secondary interactions. rsc.org

The utilization of elemental this compound as a feedstock for novel polymeric materials is also an active research area. Inverse vulcanization, a method for preparing polymeric structures from this compound and divinyl comonomers, is being explored, although the mechanical and electrical properties of the resulting products are still under investigation. researchgate.netresearchgate.net Studies on the structure and properties of polymeric this compound synthesized by low-temperature melt routes have shown that it can exhibit photocatalytic activity. researchgate.net

Elucidation of Reaction Dynamics and Kinetics of this compound Transformations

Understanding the dynamics and kinetics of this compound transformations is crucial for controlling chemical processes involving this compound compounds, from atmospheric chemistry to industrial reactions. This compound compounds can exhibit complex reaction patterns and non-linear kinetics, making their study challenging. journals.co.za

Research in this area involves investigating reaction mechanisms, determining rate constants, and understanding the factors that influence reaction rates. For example, studies on the kinetics and mechanism of reactions involving polythionates, such as the concurrent reactions of hexathionate with S(IV) and thiosulfate, provide insights into the complex redox transformations of this compound species in aqueous solutions. acs.org These studies often involve initial rate studies and the determination of kinetic orders with respect to reactants. acs.org

The inclusion of this compound chemistry in chemical kinetic models is essential for accurately simulating complex systems, such as combustion processes and atmospheric reactions. arxiv.orgsolubilityofthings.com Developing validated chemical networks that include this compound species and their coupling pathways with other elements like carbon, hydrogen, oxygen, and nitrogen is an ongoing effort. arxiv.org Experimental data from the combustion and pyrolysis of various this compound-containing species, such as H₂S, CH₃SH, OCS, and CS₂, are used to validate these models. arxiv.org

The study of reaction mechanisms involving this compound often reveals the role of intermediates and transition states in influencing reaction rates and pathways. solubilityofthings.com Catalysts can significantly alter reaction kinetics by providing alternative pathways with lower activation energy. solubilityofthings.com

Supramolecular Chemistry and Non-Covalent Interactions Involving this compound

This compound atoms play a significant role in supramolecular chemistry and non-covalent interactions, influencing molecular recognition, assembly, and the properties of materials. These interactions, although often considered weak, are critical in various chemical, physical, and biological processes. researchgate.netnih.gov

This compound-centered non-covalent interactions include hydrogen bonding, this compound-π interactions, and S-lone pair interactions. nih.gov The polarizability of the this compound atom allows it to participate in a variety of non-covalent interactions. nih.gov Research using techniques like microwave spectroscopy helps in experimentally determining the geometrical structures and energetic properties of molecules involved in this compound-centered non-covalent interactions. researchgate.net

Chalcogen bonding, a type of σ-hole interaction involving this compound and other chalcogens, is an important non-covalent force in fields such as catalysis, materials science, and biological chemistry. researchgate.net This interaction occurs between an electron-deficient region (σ-hole) on a covalently bonded this compound atom and a negative site, such as an anion or a Lewis base. researchgate.netmdpi.com Studies on the noncovalent chalcogen interaction between this compound oxides (SO₂, SO₃) and diazines, for instance, have explored their potential in forming supramolecular circular chains and their relevance for the capture of this compound oxides from the atmosphere. mdpi.com These studies utilize computational methods like density functional theory (DFT) to analyze interaction energies and the contributions of electrostatic and covalent components. mdpi.com

Noncovalent interactions involving this compound atoms are also crucial in biological systems, contributing to protein stability, folding, and biological activity. nih.gov For example, the roles of this compound-based non-covalent interactions in complex naturally occurring molecules like thiopeptide antibiotics have been examined using quantum chemical calculations. nih.gov These studies highlight the significance of electrostatic and dispersion contributions to these interactions. nih.gov

Furthermore, the ability of this compound atoms to interact with π systems through noncovalent interactions has been investigated. soton.ac.uk Studies comparing the interactions of this compound and oxygen atoms with various π systems have shown that this compound can interact effectively with a range of π partners, including alkenes and arenes. soton.ac.uk

Sulfur in Advanced Materials Science and Engineering

Sulfur-Containing Polymers and Elastomers

This compound-containing polymers have garnered considerable attention due to the enhanced properties they exhibit upon the incorporation of this compound atoms into their main chains, such as improved mechanical strength, thermal resistance, processability, solubility, flame resistance, optical properties, and adhesive abilities toward metal ions. acs.orgrsc.org This makes them promising candidates for a wide range of applications. acs.orgrsc.org

Research on Inverse Vulcanization and High this compound Content Polymers

Inverse vulcanization is a contemporary polymerization technique that utilizes elemental this compound, often an industrial byproduct, as a primary reactant with an organic comonomer to produce polymers with a high this compound content by mass percentage. rsc.orgnih.gov This process, introduced in 2013, involves the ring-opening polymerization of molten this compound followed by cross-linking with an unsaturated organic molecule, typically a polyene. nih.gov

The reaction is versatile, accommodating a variety of organic comonomers and allowing for different this compound loadings, generally ranging from 10% to 90% by mass. rsc.org This tunability in this compound content directly influences the physical properties of the resulting polymers. rsc.org For instance, heating this compound (S8) with 1,3-diisopropenylbenzene (B1663925) (DIB) at elevated temperatures (e.g., 185 °C) can yield brownish transparent resins with this compound contents between 50 and 90 wt%. mdpi.com At a this compound content of 70 wt%, micro-scale patterning has been demonstrated, highlighting their potential as novel polymers. mdpi.com

While alkene-based monomers have been widely studied in inverse vulcanization, research is also exploring the use of alkyl monomers and compounds other than those containing double bonds, such as alkynes, epoxides, halogenated compounds, or thiols, to synthesize high-sulfur-content polymers. mdpi.comacs.org These materials are being investigated for applications beyond batteries, including self-healing and reprocessable materials. mdpi.com

Inverse vulcanized polymers typically possess high this compound content, often exceeding 50 wt%. d-nb.infobohrium.com This high this compound content contributes to a range of interesting properties, including dynamic S-S bonds, redox activity, high refractive indices, and mid-wave IR transparency. nih.gov

Functionalization and Tailoring of this compound-Based Polymer Architectures

Controlling the properties and structure of inverse vulcanized polymers presents a challenge due to the dynamic nature of this compound-sulfur bonds and the high temperatures often involved in the reaction. d-nb.info However, research is exploring methods to functionalize and tailor the architectures of this compound-based polymers to achieve desired properties.

One approach involves the post-modification of inverse vulcanized polymers. For example, inverse vulcanization of norbornenyl pentafluorophenyl ester (NB-PFPE) allows for subsequent amidation of reactive PFP esters with functional primary amines. d-nb.info This yields high this compound content polymers under mild conditions that can be applied in various forms, such as this compound-containing poly(ethylene glycol) nanoparticles in aqueous environments. d-nb.info This strategy, utilizing a broad range of available amines, showcases the potential of poly(this compound-random-NB-PFPE) as a precursor for novel specialized this compound-containing materials. d-nb.info

Another method for tailoring polymer properties involves the functionalization of monomers before polymerization. For instance, in the synthesis of porous polymers by cyclotrimerization, the properties can be tailored by functionalizing the aromatic diacetyl monomers. acs.org This allows for tuning pore size and influencing pore shape based on interactions between monomers/polymer and the solvent. acs.org

The incorporation of this compound-containing functional groups, such as thiol groups, into polymer architectures is also a key strategy. Thiolated polymers can form disulfide cross-links, enhancing stability and controlling drug release in applications like nanotherapeutic delivery. polimi.it Disulfide bridge formation can lead to smaller nanoassemblies with narrower size distribution. polimi.it

Investigations into Optical and Mechanical Properties of this compound Polymers

This compound-containing polymers are attracting significant attention for their optical and mechanical properties. The incorporation of this compound atoms into the polymer backbone can lead to high refractive indices, making them suitable for optical applications such as lenses, waveguides, antireflective layers, and encapsulators, particularly in advanced fields like augmented/virtual reality (AR/VR) technology and photoresists for chip manufacturing. acs.orgnih.gov Research focuses on developing high refractive index polymers (HRIPs) with a balance of properties, including low dispersion, low birefringence, high transparency, good mechanical properties, and machinability. nih.gov The relationship between molecular structure and optical, mechanical, and thermal properties is a key area of investigation to develop HRIPs with balanced performance. nih.gov

Besides optical properties, this compound incorporation also enhances mechanical properties. acs.orgrsc.org Inverse vulcanization allows for the creation of polymers with a wide range of physical properties, including tunable mechanical characteristics. rsc.org For example, manipulating inverse vulcanization comonomers can lead to polymers with high tensile strain. acs.org Research on terpolymers synthesized from elemental this compound and two distinct organic comonomers has demonstrated the ability to achieve a wide range of glass transition temperatures and good mechanical properties by varying the feed monomer ratio and chain length of linear sections. bohrium.com

This compound-rich polymers, such as polytrithiocarbonates, synthesized through ring-opening polymerization of cyclic trithiocarbonates, are also noted for enhanced thermal and mechanical properties. researchgate.net

This compound in Next-Generation Energy Systems

This compound is a key element in the development of next-generation energy storage systems, most notably lithium-sulfur (Li-S) batteries, due to its high theoretical specific capacity (1672 mA h g-1 or 1675 mAh/g) and high theoretical energy density (2600 Wh kg-1 or 2600 W·h/kg). mdpi.comcip.com.cnenergy.govmdpi.com These characteristics make Li-S batteries promising candidates for applications requiring high energy density, such as electric vehicles. cip.com.cnmdpi.comtechnologynetworks.com

Research on Lithium-Sulfur Battery Cathode Materials

Despite their potential, the practical application of Li-S batteries is hindered by several challenges, primarily related to the this compound cathode. These include the low conductivity of this compound, poor cycle performance, volume expansion during cycling, and the dissolution of lithium polysulfides in the electrolyte, leading to the "shuttle effect". cip.com.cnmdpi.com

Research on Li-S battery cathode materials focuses on addressing these issues through various strategies. One approach involves improving the conductivity of the this compound electrode material through methods like carbon coating and/or doping. cip.com.cn Porous carbon nanomaterials are considered promising host cathode materials due to their high conductivity, lightweight nature, and ability to facilitate freestanding electrodes. rsc.org Incorporating additives like metal oxides and sulfides can also act as mediators in the electrochemical redox system of Li/S. rsc.org

Another strategy involves designing advanced this compound-based composite cathodes using porous and conductive materials such as porous carbon material and graphene-based materials. nih.gov Metal-organic frameworks (MOFs) are also being explored as promising materials for cathodes due to their adsorption and catalysis capabilities. mdpi.com

Research also investigates the use of this compound-containing polymers as cathode active materials. mdpi.com For instance, chemically modified thermoplastic this compound polymers obtained through inverse vulcanization have been used as cathode active materials, demonstrating increased discharge capacity in initial cycles and at higher rates compared to elemental this compound composites. mdpi.com Polymers like polyacrylonitrile (B21495) (PAN)-based polymers that react with this compound to generate SPAN are also used, where the polymer backbone helps stabilize the system, enabling good cycle life, although specific capacities might be limited. energy.gov

A recent development involves creating a crystalline this compound cathode with inserted iodine molecules. technologynetworks.com This material showed significantly enhanced electrical conductivity (around 11 orders of magnitude higher than pure this compound crystals) and demonstrated good stability, retaining about 87% of its capacity over 400 cycles in a test battery. technologynetworks.com

Studies on Polysulfide Chemistry and Mitigation Strategies

A major challenge in Li-S batteries is the dissolution of intermediate lithium polysulfides (Li2Sx, 4 ≤ x ≤ 8) in the electrolyte during cycling. rsc.orgaip.org These soluble polysulfides can diffuse to the lithium anode and react irreversibly, leading to the loss of active this compound material, anode corrosion, low Coulombic efficiency, and poor cycle stability. mdpi.comrsc.orgaip.org This phenomenon is known as the "polysulfide shuttle effect". mdpi.comrsc.orgaip.org

Extensive research is dedicated to understanding polysulfide chemistry and developing strategies to mitigate the shuttle effect. The conversion reaction between elemental this compound and lithium sulfide (B99878) (S8 + 16Li+ + 16e− ↔ 8 Li2S) proceeds through a complex pathway involving multiple soluble polysulfides. rsc.orgaip.org

Mitigation strategies focus on several approaches:

Physical confinement or chemical interaction of LiPSs within the this compound-containing cathode: This involves designing cathode composites that trap or chemically adsorb polysulfides upon their formation. rsc.orgaip.org Porous structures and functional binders can help reduce polysulfide dissolution. aip.org Materials with large specific surface areas can suppress dissolution by chemically immobilizing longer-chain polysulfides through polarity. mdpi.com

Optimization of electrolyte composition: This includes using alternative electrolyte systems that minimize polysulfide dissolution or employing cosolvents that reduce the solubility of sulfide phases or alter the reaction pathway. rsc.orgaip.org Electrolyte additives that form protective surfaces or react with soluble polysulfides are also being investigated. aip.org LiNO3 is commonly used as an electrolyte additive to mitigate undesirable reactions at the Li anode when soluble LiPSs are present. rsc.org

Physical shielding or chemical trapping effects at the separator: Modifying the separator with functional coatings can create a barrier that prevents polysulfide diffusion to the anode. rsc.orgaip.orgmdpi.com Polymer-coated separators can delay self-discharge and improve capacity and coulombic efficiency. rsc.org

Artificial protection layers at the Li anode: These layers inhibit chemical reactions between polysulfides and the lithium metal anode. rsc.org Conductive, flexible, and easily modified polymer composite layers applied on the anode have shown effectiveness in diminishing the amount of lithium polysulfide species and decreasing dissolved lithium ions. nih.gov

Using catalysts to accelerate the redox kinetics of LiPSs: Catalysts can facilitate the conversion of polysulfides, shortening the lifespan of longer-chain polysulfides and mitigating the shuttle effect. mdpi.comrsc.org

Despite these advances, polysulfides can still dissolve in the electrolyte, and this compound utilization is heavily dependent on the amount of electrolyte. energy.gov Solid-state electrolytes offer a promising solution by decoupling the lithium metal from the this compound cathode, potentially eliminating polysulfide dissolution and deposition on the anode, although challenges with ionic conductivity and interfacial impedance remain. energy.govmdpi.com

Development of Advanced this compound Host Materials and Electrolyte Systems

The lithium-sulfur (Li-S) battery is a promising next-generation energy storage technology due to its high theoretical energy density (∼2600 W h kg⁻¹) and the low cost of this compound compared to traditional lithium-ion batteries. ku.ac.aersc.org However, practical application is hindered by challenges, primarily the "polysulfide shuttle effect." ku.ac.aeoaepublish.com This phenomenon involves the dissolution and migration of lithium polysulfides (LiPSs), intermediate species formed during discharge, from the cathode to the anode, leading to capacity loss and poor cycle life. ku.ac.aeoaepublish.comrsc.org

Significant research focuses on developing advanced this compound host materials for the cathode to mitigate the polysulfide shuttle effect and improve battery performance. These host materials aim to confine this compound and its reduction products, preventing their dissolution and migration. ku.ac.aeoaepublish.com Carbon-based materials are widely explored due to their conductivity and porous structures, which can physically trap LiPSs. oaepublish.com Novel materials like covalent organic frameworks (COFs) are also being investigated. ku.ac.ae Researchers have developed chalcone-linked nanographene COFs that offer dual confinement through physical trapping within their microporous structure and chemical anchoring via functional groups that form strong bonds with LiPSs. ku.ac.ae

Simultaneously, the electrolyte system in Li-S batteries is crucial for performance. Traditional carbonate-based electrolytes used in lithium-ion batteries are incompatible with the intermediate polysulfides in Li-S systems. researchgate.net Research is exploring alternative electrolytes, including non-aqueous liquid electrolytes, ionic liquids, solid polymer electrolytes, and glass-ceramic electrolytes. rsc.orgresearchgate.net These electrolytes aim to minimize polysulfide solubility and improve charge-discharge characteristics. rsc.org Some strategies involve incorporating electrolyte additives, such as LiNO₃, to passivate the lithium anode and suppress parasitic reactions with soluble polysulfides, leading to improved coulombic efficiencies. researchgate.net Quasi-solid-state electrolytes are also being developed to address issues like LPS shuttling and lithium dendrite formation, enhancing safety and performance. researchgate.netfrontiersin.org

Theoretical Models for Lithium-Sulfur Battery Performance Prediction

Theoretical models play a vital role in understanding the complex electrochemical processes within Li-S batteries and predicting their performance. These models help in designing better materials and optimizing battery architecture. Modeling efforts often focus on the behavior of polysulfides, their diffusion, and reactions within the electrolyte and at the electrode interfaces. Understanding these mechanisms is crucial for predicting capacity fade and optimizing charge/discharge rates.

Thermal Energy Storage Systems Utilizing Elemental this compound

Elemental this compound is a promising candidate for high-temperature thermal energy storage (TES) systems due to its high energy density, moderate vapor pressure, high thermal stability, and low cost compared to conventional materials like molten salts. solarpaces.orgescholarship.orgcalstate.educa.govnrel.gov this compound's ability to store energy through sensible heat, latent heat (phase change), and thermochemical reactions makes it attractive for applications like concentrated solar power (CSP) and combined heat and power (CHP) plants. escholarship.orgnrel.govrepec.org

Table 1: Comparison of Thermal Energy Storage Materials

Material	Energy Storage Capacity	Cost	Thermal Stability
Elemental this compound	High	Low	High (up to 1200 °C) escholarship.orgescholarship.org
Molten Salts	Lower	Higher	Moderate

Thermochemical Cycles for High-Temperature Energy Storage

This compound-based thermochemical cycles offer a pathway for storing solar energy in chemical bonds and retrieving high-temperature heat. aip.org One such cycle involves the decomposition of sulfuric acid (H₂SO₄) into this compound trioxide (SO₃) and water, followed by the catalytic dissociation of SO₃ into this compound dioxide (SO₂) and oxygen at high temperatures (700-950 °C). solarpaces.orgresearchgate.net The SO₂ can then be reacted with water to form this compound and sulfuric acid, effectively storing the energy. aip.orgresearchgate.net The stored this compound can be combusted to release heat at temperatures exceeding 1000 °C, suitable for power generation using gas turbines. aip.org

These cycles, such as the Hybrid this compound (HyS) and this compound-Iodine (SI) cycles, were initially conceived for hydrogen production but can be modified for solid this compound production for TES. researchgate.net Research focuses on developing disruptive catalytic technologies for the high- and medium-temperature steps of SO₃ splitting and SO₂ disproportionation to enhance efficiency and reduce costs. rhc-platform.org

Research on Heat Transfer Mechanisms and System Optimization

Understanding and optimizing heat transfer mechanisms in this compound-based TES systems are critical for efficient charging and discharging. Research involves both experimental and computational analyses to characterize this compound's thermofluidic behavior. repec.orgescholarship.orgescholarship.org Elemental this compound exhibits complex thermophysical properties, including significant viscosity variations with temperature due to polymerization and depolymerization of this compound rings. asme.orgosti.gov

Studies investigate heat transfer in various configurations, such as this compound contained in isochoric (constant volume) tubes. repec.orgcalstate.edurepec.org Computational models validated by experiments are used to analyze transient charge and discharge behavior and the influence of parameters like pipe diameter on heat transfer rate and efficiency. escholarship.orgrepec.org Natural convection plays a significant role in heat transfer within molten this compound, and its effect is being quantified through experimental and numerical studies. asme.orgcalstate.edu Research aims to develop Nusselt number correlations based on parameters like Rayleigh number and tube geometry to aid in system design and optimization. repec.orgescholarship.orgrepec.org

Optimization efforts also involve techno-economic modeling to evaluate the levelized cost of storage for this compound thermal batteries in grid-connected applications. ca.gov The goal is to identify design parameters that meet performance targets while minimizing cost. escholarship.orgca.gov

This compound-Based Nanomaterials and Composites

This compound-based nanomaterials and composites are gaining attention for their potential applications in various fields, including energy storage, catalysis, and biosensing. mdpi.comresearchgate.nethud.ac.uk The ability to synthesize this compound in nanoscale forms or incorporate it into composite structures opens up new possibilities for enhanced properties and functionalities.

Synthesis and Characterization of Nanothis compound

Nanothis compound, elemental this compound in nanoparticle form, can be synthesized using various methods, including physical, chemical, and biological approaches. arccjournals.comtandfonline.comrsc.org Physical methods often involve a top-down approach, such as high-energy ball milling of elemental this compound. tandfonline.comrsc.org Chemical methods include techniques like the reverse microemulsion method, where precursor chemicals in a dispersed water phase within an oil phase react to form nanoparticles. arccjournals.comtandfonline.comrsc.organsfoundation.orgresearchgate.net This method allows for control over particle size and stability. arccjournals.comresearchgate.net

Characterization of nanothis compound involves techniques to determine its size, shape, structure, and properties. Techniques such as particle size analysis, UV-VIS spectroscopy, X-ray diffraction (XRD), Fourier-Transform infrared spectroscopy (FT-IR), Scanning electron microscopy (SEM), and Thermogravimetric analysis (TGA) are commonly employed. arccjournals.comtandfonline.comansfoundation.orgresearchgate.net For instance, UV-VIS spectroscopy can show characteristic absorption peaks indicative of this compound nanoparticles, while XRD can reveal their crystalline structure, such as orthorhombic this compound. arccjournals.comtandfonline.comansfoundation.org Electron microscopy techniques like TEM and SEM provide insights into the morphology and size distribution of the nanoparticles. tandfonline.com

Nanothis compound and this compound-containing nanomaterials are being explored for various applications, including their use in composites for enhanced performance in areas like biosensing and potentially in energy storage. mdpi.comresearchgate.nethud.ac.ukcapes.gov.brresearchgate.net

Table 2: Characterization Techniques for Nanothis compound

Technique	Information Provided
Particle Size Analyzer	Particle size and distribution, stability (Zeta potential) arccjournals.com
UV-VIS Spectroscopy	Characteristic absorption peaks arccjournals.comtandfonline.com
X-ray Diffraction (XRD)	Crystalline structure tandfonline.comansfoundation.org
Fourier-Transform Infrared Spectroscopy (FT-IR)	Vibrational modes, chemical bonds tandfonline.comansfoundation.org
Scanning Electron Microscopy (SEM)	Surface morphology, particle shape tandfonline.comansfoundation.org
Thermogravimetric Analysis (TGA)	Thermal stability, composition ansfoundation.org

Applications in Functional Coatings and Advanced Composites

This compound, an abundant element, is increasingly being explored for its versatile applications in advanced materials, particularly in functional coatings and advanced composites. Its unique properties, including photocatalytic and antibacterial activity, hydrophobicity, and the ability to form dynamic covalent bonds, make it a valuable component in developing materials with enhanced performance and novel functionalities. rsc.orgresearchgate.net

This compound-rich polymers, often synthesized via inverse vulcanization, where elemental this compound is reacted with organic cross-linkers, are central to many of these applications. rsc.orgacs.orgmdpi.com These polymers can be designed to exhibit a range of desirable properties, including high refractive indices, affinity for heavy metals, and electrochemical activity. researchgate.net

Applications in Functional Coatings

This compound and this compound-rich polymers are utilized in the development of functional coatings for various purposes:

Antimicrobial and Antifouling Coatings: The inherent antibacterial properties of this compound make it suitable for coatings that prevent microbial growth and reduce biofouling. rsc.orgresearchgate.netbohrium.comssnano.com Studies have shown that this compound copolymer coatings can limit surface adhesion of bacteria like Staphylococcus aureus by over 99% compared to uncoated surfaces. rsc.org this compound nanoparticles can also be used as an antibacterial coating to prevent mold growth and enhance the shelf-life of organic materials. ssnano.com

Water-Repellent (Hydrophobic and Superhydrophobic) Coatings: this compound's intrinsic hydrophobicity is leveraged to create water-repellent surfaces. rsc.orgnanobuild.ru this compound copolymers combined with nanoparticles, such as silica (B1680970) (SiO₂), have been used to produce highly water-repellent composites exhibiting superhydrophobicity with high static water contact angles. rsc.orgacs.org Coatings based on this compound nanoparticles formed from potassium polysulfide solutions have demonstrated significant reduction in water absorption in concrete, while retaining vapor permeability. nanobuild.ruresearchgate.net

Anticorrosion Coatings: this compound-rich polymers can contribute to the development of corrosion-resistant coatings, enhancing the lifespan of materials in various environmental conditions. researchgate.netacs.org Composites generated by inverse vulcanization with SiO₂-embedded elemental this compound have shown high anticorrosive effects, with protection efficiency of 98.9% for Mg alloy in a 3.5 wt % NaCl solution. acs.org Modified epoxy composites incorporating this compound have also demonstrated good chemical resistance against various substances, including HCl, CH₃COOH, NaOH, and Benzene. ekb.eg

Self-Healing Coatings: The presence of dynamic covalent bonds in many this compound-rich polymers enables the creation of self-healing coatings. researchgate.net

Coatings for Energy Storage: this compound is a key component in lithium-sulfur (Li-S) batteries, a promising next-generation energy storage technology due to its high theoretical energy density. rdworldonline.commdpi.comresearchgate.net However, challenges such as the insulating nature of this compound and the "shuttle effect" of lithium polysulfides hinder their commercialization. mdpi.commdpi.com Functional coatings applied to this compound cathodes are being developed to address these issues. rdworldonline.comresearchgate.netmdpi.comgoogle.com For example, an ultra-thin dendrimer-graphene oxide composite film applied to this compound cathodes has been shown to improve cycling stability for over 1,000 cycles by confining lithium polysulfides. rdworldonline.com Polyethyleneimine (PEI) and Super P conductive carbon coatings have also been applied to this compound cathodes to mitigate the shuttle effect and improve cycling performance. mdpi.comresearchgate.net

Applications in Advanced Composites

This compound is incorporated into various composite materials to enhance their mechanical, chemical, and functional properties:

Polymer Composites: this compound has a long history of use in polymers, notably in the vulcanization of rubber. bohrium.com More recently, elemental this compound and this compound copolymers are being incorporated into thermoplastic polymers like nylon and polypropylene (B1209903) to create advanced composites. acs.orgbohrium.comacs.org

Nylon-Sulfur Composites: Composites of nylon and this compound prepared via melt extrusion have shown homogeneous dispersion of this compound and exhibited excellent antimicrobial properties. bohrium.com While increased this compound loading can reduce toughness due to interference with hydrogen bonding in nylon, these composites can be processed into various forms. bohrium.com

Polypropylene-Sulfur Composites: Melt extrusion has also been used to prepare polypropylene-sulfur nanocomposites. acs.orgacs.org this compound acts as an efficient solid filler, improving the flexibility and reducing the brittleness of the polypropylene matrix. acs.org

This compound-Based Concrete and Cementitious Composites: this compound can be used as a partial alternative binder to Ordinary Portland Cement (OPC) to produce this compound-based concrete. nih.govresearchgate.net These composites offer several advantages, including rapid curing, high resistance to acids and radiation, low electrical and thermal conductivity, and excellent adhesion. nih.govresearchgate.netnih.govmdpi.com this compound concrete has been applied in various construction areas, such as underground utility systems, dams, offshore structures, and road pavements. nih.govresearchgate.netmdpi.com Research findings indicate that increasing this compound concentration in this compound/epoxy composites can enhance mechanical and chemical resistance properties. ekb.eg

Detailed Research Findings and Data

Research on this compound in coatings and composites often involves analyzing mechanical properties, chemical resistance, and functional performance.

Mechanical Properties: Studies on this compound/epoxy composites have shown enhanced storage modulus and glass transition temperature with the addition of this compound. ekb.eg For instance, one study reported an approximately 97% increase in storage modulus at 40 °C for this compound/epoxy composites compared to neat epoxy, indicating improved stiffness. ekb.eg this compound-based concrete composites with this compound–organic copolymers have demonstrated mechanical resistance to compression and stretching. nih.gov this compound polymer composites comprising low-value fats and pozzolan additives have exhibited compressive strengths of 24.7–31.7 MPa and flexural strengths of 4.1–5.7 MPa, exceeding the requirements for ordinary Portland cement in residential buildings. nsf.gov

Chemical Resistance: this compound/epoxy composites have shown good resistance to various chemicals. ekb.eg this compound-based concrete is known for its high resistance to harsh acid and salt environments. nih.gov this compound polymer composites formed via inverse vulcanization with fats and oils have demonstrated superior compressive strength retention after exposure to acidic solutions compared to Portland cement. nsf.gov

Performance in Li-S Batteries: Coatings on this compound cathodes play a crucial role in improving the cycling stability of Li-S batteries. A dendrimer-graphene oxide composite film allowed this compound cathodes to be stably discharged and recharged for over 1,000 cycles. rdworldonline.com PEI/Super P coated electrodes retained 73% of their discharge capacity after 300 cycles at a 2 C scan rate. researchgate.net

Data Tables

Geochemistry and Biogeochemistry of Sulfur

Global Sulfur Cycling Mechanisms and Geochemical Reservoirs

The global this compound cycle describes the movement and transformation of this compound through Earth's atmosphere, oceans, land, and lithosphere fiveable.me. This complex cycle involves both natural and anthropogenic fluxes, with this compound residing in various reservoirs fiveable.mecarnegiescience.edu. Major natural sources include volcanic emissions and the weathering of this compound-bearing minerals fiveable.mefiveable.me. Anthropogenic inputs, primarily from the combustion of fossil fuels and industrial activities, significantly alter the natural cycle, exceeding natural sources by a factor of 2-3 fiveable.mecarnegiescience.edu.

This compound exists in different chemical forms within these reservoirs, such as sulfate (B86663) (SO₄²⁻) in oceans and evaporite rocks, sulfide (B99878) (S²⁻) in minerals like pyrite (B73398), and various gaseous species like this compound dioxide (SO₂) and hydrogen sulfide (H₂S) in the atmosphere mdpi.comfiveable.me. The lithosphere, particularly sedimentary rocks like evaporites and shales, constitutes a large reservoir of this compound fiveable.me. Igneous and metamorphic rocks also contain this compound within their mineral structures fiveable.me.

The movement of this compound between reservoirs is driven by various processes including oxidation, reduction, microbial activity, volcanic outgassing, weathering, and atmospheric deposition fiveable.mecarnegiescience.edu. River runoff is a significant pathway for transferring this compound from continents to the ocean carnegiescience.edu.

Atmospheric this compound Cycling Research

Atmospheric this compound cycling is a critical component of the global this compound cycle, impacting air quality, climate, and ecosystems copernicus.org. This compound dioxide (SO₂) and sulfate aerosols are dominant atmospheric this compound species, while hydrogen sulfide (H₂S) and carbonyl sulfide (COS) are also present in smaller quantities fiveable.me. Volcanic gases contribute significantly to the atmospheric this compound cycle over continents carnegiescience.edu.

Research in atmospheric this compound cycling utilizes various analytical techniques to measure this compound species concentrations and isotopic compositions fiveable.me. Studies, such as those employing data from missions like NASA's Atmospheric Tomography (ATom), compare measurements with global aerosol models to assess this compound sources, transport, chemistry, deposition, and particle formation copernicus.org. These studies highlight the need for improved representation of chemical processes, such as the oxidation of dimethyl sulfide (DMS), in atmospheric models copernicus.org. DMS, produced by marine algae, is a precursor to atmospheric this compound compounds and serves as a long-lived trace gas fiveable.me. Research in remote regions, like the Amazon Basin, has shown that H₂S can be a more important biogenic source species than DMS in certain areas harvard.edu.

Atmospheric processes can also lead to isotopic fractionations that are recorded in the geological record unl.edu. Studies of atmospheric this compound cycling, particularly in the context of Earth's early history, utilize mass-independent isotopic signatures to understand past atmospheric compositions and the evolution of the this compound cycle nih.gov.

Sedimentary this compound Transformations and Diagenesis

Sedimentary this compound transformations are a key area of research, particularly concerning the diagenesis of organic matter and the formation of minerals like pyrite acs.orgacs.org. Biological processes, especially during early diagenesis, play a crucial role in these transformations due to this compound's ability to exist in multiple oxidation states acs.org. Seawater sulfate is a primary this compound source in marine environments acs.org.

Bacterial sulfate reduction (BSR) is a fundamental process in sedimentary environments, generating hydrogen sulfide (H₂S) acs.orgwikipedia.org. The amount of H₂S produced significantly influences the pathways of this compound, organic matter, and iron transformations acs.org. Three major pathways define the fate of H₂S during early diagenesis: oxidation, formation of iron sulfides, and formation of organic this compound acs.org.

Studies using techniques like XANES spectroscopy have quantified major this compound forms in sediments, revealing the importance of intermediates from H₂S oxidation in incorporating this compound into organic matter osti.gov. Organic polysulfides and sulfonates have been observed to show maximum concentrations just below the sediment surface, suggesting a geochemical origin linked to H₂S oxidation intermediates osti.gov. Pyrite formation typically occurs below the H₂S maximum, involving the reaction of iron monosulfides with organic polysulfides or H₂S osti.govnih.gov.

Research on sedimentary this compound isotopes in ancient rocks provides insights into past environmental conditions, including ocean oxygenation levels nih.gov. Diagenetic processes can influence the preservation of atmospheric isotopic signals in sedimentary pyrites nih.gov.

Hydrothermal and Magmatic this compound Processes and Pathways

Hydrothermal and magmatic processes play a significant role in the deep this compound cycle and the formation of ore deposits geoscienceworld.orgresearchgate.net. This compound is a key component in fluid-rock interactions within hydrothermal systems uib.no. Volatiles exsolved from magmas in arc settings are typically this compound-rich, and this compound is highly soluble in both magmatic brines and vapors researchgate.net.

In hydrothermal systems, this compound can originate from various sources, including the dissolution of sulfide from host rocks, the reduction of seawater sulfate, and the disproportionation of SO₂ from magmatic sources uib.nofrontiersin.org. Fluid pathways in magmatic-hydrothermal systems can involve pervasive flow through rock pores and faster transport along fractures usm.edu.

The interaction of seawater with basaltic systems at high temperatures can lead to sulfate reduction and the production of H₂S usgs.gov. Anhydrite precipitation can limit sulfate ingress into high-temperature zones, influencing the isotopic composition of hydrothermally produced H₂S usgs.gov.

Experimental studies investigate the formation of native this compound in hydrothermal systems, including processes like the disproportionation of magmatic SO₂ and the synproportionation of SO₂ and H₂S frontiersin.org. These experiments help explain the observed isotopic signatures of this compound in active vent fields frontiersin.org.

Magmatic sulfides can play an active role in the transport and enrichment of metals like copper in porphyry copper deposits geoscienceworld.org. The presence of accessory sulfide in magmas associated with these deposits suggests that sulfide saturation in the lower crust does not preclude ore formation geoscienceworld.org.

This compound Isotope Geochemistry and Environmental Tracers

This compound isotope geochemistry is a powerful tool for tracing geological processes, understanding the this compound cycle, and reconstructing past environmental conditions unl.edufiveable.meresearchgate.net. This compound has four stable isotopes: ³²S, ³³S, ³⁴S, and ³⁶S, with approximate terrestrial abundances of 95.02%, 0.75%, 4.21%, and 0.02%, respectively unl.edu. The ratio of ³⁴S/³²S is the most commonly measured in terrestrial studies unl.edu. Stable isotopic compositions are typically reported as δ³⁴S values relative to the VCDT (Vienna Canyon Diablo Troilite) standard usgs.gov. Natural δ³⁴S values can range widely, from -50‰ to +50‰, with rare extreme values usgs.gov.

Isotopic Fractionation in Natural Geological Systems

Variations in the isotopic composition of this compound compounds are caused by isotopic fractionation, the preferential partitioning of isotopes among different this compound-bearing phases unl.edu. This fractionation arises from differences in temperature and, more importantly, oxidation and reduction reactions unl.edu.

In high-temperature systems like igneous environments, reactions tend to occur under equilibrium conditions, resulting in smaller fractionations unl.edu. At intermediate temperatures, such as in hydrothermal systems, and low temperatures, as in sedimentary diagenesis, disequilibrium is prevalent, leading to larger fractionations unl.edu.

Biological processes, particularly those mediated by microorganisms, are significant drivers of this compound isotope fractionation vliz.bewikipedia.org. Sulfate-reducing bacteria, for instance, preferentially reduce the lighter ³²SO₄²⁻ over ³⁴SO₄²⁻, leading to ³⁴S enrichment in the residual sulfate and ³⁴S depletion in the produced sulfide mdpi.comgeoscienceworld.org. This process is characteristic of anaerobic environments mdpi.com.

Abiotic processes also contribute to this compound isotope fractionation. Small fractionations are observed during the formation of evaporite minerals like gypsum wikipedia.org. Thermochemical sulfate reduction, where seawater sulfate is reduced by geological heat, can cause stronger fractionation than gypsum formation wikipedia.org.

Mass-dependent isotope fractionation is the most common type, where the degree of fractionation is proportional to the difference in isotopic masses unl.edu. However, mass-independent fractionation (MIF) can also occur, particularly in atmospheric photochemical reactions involving SO₂ in the absence of significant atmospheric oxygen unl.edunih.gov. MIF signatures, recorded as variations in Δ³³S and Δ³⁶S, are valuable tracers for atmospheric processes in the early Earth nih.govnih.govvliz.be.

Research on isotopic fractionation in natural systems involves measuring the isotopic composition of various this compound-bearing materials, including sulfide minerals, sulfate minerals, and aqueous this compound species unl.edu. Studies in marine sediments have shown that while sulfate reduction causes significant fractionation, additional fractionations can accumulate during the oxidative part of the this compound cycle, involving microbial disproportionation of intermediate this compound compounds like elemental this compound, thiosulfate, and sulfite (B76179) geoscienceworld.org.

Applications in Ore Genesis and Earth Formation History Research

This compound isotope geochemistry has a long history of application in the study of sulfide-bearing mineral deposits and understanding ore genesis unl.edutandfonline.com. The isotopic composition of this compound in ore minerals can provide insights into the source of this compound and the processes involved in ore formation researchgate.netgeoscienceworld.org.

By examining the δ³⁴S values of ore minerals, geologists can differentiate between magmatic and sedimentary sources of this compound researchgate.net. For instance, galenas with normal lead isotopic composition tend to have a narrow range of δ³⁴S values, while those with anomalous leads show highly variable compositions geoscienceworld.org. The δ³⁴S values in coexisting sulfide and sulfate minerals can potentially be used to estimate the temperature of ore formation, although establishing equilibrium criteria can be challenging geoscienceworld.org.

Isotopic studies have been critical in the development of models for various ore systems, including porphyry and volcanic-hosted massive sulfide (VHMS) deposits oapen.org. This compound isotopes provide constraints on the origin and interaction of ore fluids, this compound sources, and chemical processes like mixing, boiling, disproportionation, and redox reactions oapen.org.

Beyond ore genesis, this compound isotopes are instrumental in understanding Earth's formation history and the evolution of its surface environment researchgate.netresearchgate.net. The this compound isotopic record in ancient sedimentary rocks, particularly the presence of MIF signatures, provides strong evidence for an anoxic atmosphere on the early Earth nih.govnih.govpnas.org. Changes in the this compound cycle recorded by isotopes between 2090 and 2450 million years ago indicate a transition influenced by atmospheric gas-phase reactions to one where microbial oxidation and reduction played a more significant role nih.gov.

This compound isotopes are also used as environmental tracers in modern systems, for example, to identify sources of pollution or to trace this compound cycling in ecosystems mdpi.comusgs.gov. The dual isotope approach, measuring both δ¹⁸O and δ³⁴S of sulfate, can provide better source separation and information on cycling processes usgs.gov.

The study of multiple this compound isotopes (³²S, ³³S, ³⁴S, ³⁶S) has expanded our understanding of biological evolution and activity, atmospheric chemistry and transport, and crustal recycling researchgate.net. The Neoarchean record of δ³⁴S and Δ³³S in pyrites has been used to infer progressive seawater oxygenation nih.gov.

Microbial and Enzymatic this compound Transformations

Microorganisms are central to the transformation of this compound, utilizing its various redox states for energy generation, synthesis of organic material, growth, and metabolism. bhu.ac.in These transformations are fundamental to the biogeochemical this compound cycle, influencing the concentration, oxidation state, and isotopic composition of this compound species in the environment. wustl.edu Microorganisms catalyze this compound transformations for both biomass building (assimilatory) and energy metabolism (dissimilatory). wustl.edu The diverse redox states of this compound compounds allow them to play key roles in a range of microbial metabolic processes, predominantly sulfate reduction, sulfide and this compound oxidation, and the disproportionation of intermediate valence compounds like elemental this compound, thiosulfate, and sulfite. wustl.edu These processes are tightly coupled to the carbon and oxygen cycles. wustl.edu

Enzymes play a crucial role in catalyzing this compound transformation reactions in various environments, including soil. mdpi.comresearchgate.net These enzymes can originate from microbial biomass, plants, and animal residue. mdpi.com Examples of enzymes involved in this compound metabolism include arylsulfatase, rhodanese, and catalase. mdpi.com Arylsulfatase, for instance, is important in the mineralization of organic this compound, making it available to plants. mdpi.com Enzyme activity can serve as an indicator of anthropogenic impact and nutrient transformation in forest soil. mdpi.com

Research on this compound-Oxidizing and Sulfate-Reducing Microorganisms

Research on this compound-oxidizing bacteria (SOB) and sulfate-reducing prokaryotes (SRPs), which include sulfate-reducing bacteria (SRB) and sulfate-reducing archaea (SRA), is crucial for understanding the this compound cycle. SRPs are a diverse group of anaerobic microorganisms widely present in nature and play an indispensable role in the this compound and carbon cycle. nih.gov They utilize sulfate or other oxidized this compound compounds as terminal electron acceptors in the oxidation of organic substances, reducing them to hydrogen sulfide. nih.govwikipedia.org This process, known as dissimilatory sulfate reduction, allows these microorganisms to "breathe" sulfate in the absence of oxygen. wikipedia.org Some SRB can also use hydrogen in the reduction process, competing with methanogenic archaea. nih.gov

SOB, on the other hand, oxidize reduced this compound compounds like hydrogen sulfide, elemental this compound, thiosulfate, and sulfite to obtain energy, often supporting autotrophic carbon fixation. wikipedia.org This process is primarily carried out by chemolithoautotrophic this compound-oxidizing prokaryotes, which typically couple the oxidation of these substrates to the reduction of oxygen or nitrate (B79036) as terminal electron acceptors. wikipedia.org Under anaerobic conditions, some SOB can use alternative oxidants, and certain phototrophic this compound oxidizers use light energy while utilizing sulfide or elemental this compound as electron sources. wikipedia.org

Research has identified various microbial groups involved in this compound oxidation, including genera such as Beggiatoa, Thiobacillus, Acidithiobacillus, and Sulfurimonas, each adapted to specific redox conditions and environmental niches. wikipedia.org Metabolic pathways like the Sox (this compound oxidation) system, reverse dissimilatory sulfite reductase (rDSR) pathway, and the SQR (sulfide:quinone oxidoreductase) pathway are central mechanisms for these microbial this compound transformations. wikipedia.org

Studies on SRPs have revealed a diverse range of taxa intricately involved in terrestrial carbon and this compound cycles. asm.org While some taxa like Desulfitobacterium and Desulfosporosinus are well studied, others are more enigmatic. asm.org For example, members of the Acidobacteriota phylum appear to hold significant importance for the terrestrial this compound cycle. asm.org SRPs are essential in metal biogeochemistry, with some groups capable of reducing heavy metal ions and precipitating minerals like sphalerite (ZnS). asm.org

Research on this compound-oxidizing bacteria from post-coal mining ponds has aimed to isolate and identify potential SOB for reducing this compound concentrations. gnest.org Studies have identified isolates such as Priestia qingshengii, Sphingobacterium siyangensis, and Pseudomonas putida with the potential to reduce this compound concentration. gnest.org These findings highlight the metabolic and nutritional diversity of SOB, which include autotrophs, photoautotrophs, chemolithotrophs, heterotrophs, and mixotrophs. frontiersin.org

Table 1: Examples of this compound-Transforming Microorganisms and their Roles

Microorganism Type	Role in this compound Cycle	Examples of Genera	Environment/Habitat
Sulfate-Reducing Prokaryotes (SRP)	Reduce sulfate to hydrogen sulfide	Desulfovibrio, Desulfotomaculum, Desulfobacter, Archaeoglobus (Archaea)	Marine sediments, freshwater environments, flooded soils, deep soil horizons, hydrothermal vents, oil deposits, hot springs, gastrointestinal tract
This compound-Oxidizing Bacteria (SOB)	Oxidize reduced this compound compounds to obtain energy	Beggiatoa, Thiobacillus, Acidithiobacillus, Sulfurimonas, Halothiobacillus halophilus	Marine sediments, hydrothermal vents, cold seeps, sulfidic caves, oxygen minimum zones, stratified water columns, coal mining ponds, soils
Phototrophic this compound Oxidizers	Use light energy to oxidize sulfide or elemental this compound	Green this compound bacteria (Chlorobium), purple this compound bacteria (Allochromatium, Chromatium, Thiocystis)	Aquatic environments (anaerobic)
Heterotrophic this compound Oxidizers	Oxidize this compound in the presence of organic carbon	Achromobacter, Arthrobacter, Brevibacterium, Flavobacterium, Klebsiella, Micrococcus, Mycobacterium, Paracoccus, Streptomyces, Thiosphaera, Xanthobacter	Agricultural soils

Chemical Diversity and Biochemical Transformation of Biogenic Organic this compound

Biogenic organic this compound compounds exhibit significant chemical diversity and are essential for organismal survival and indispensable for the this compound cycle. exlibrisgroup.comfrontiersin.org this compound in organothis compound compounds exists in various oxidation states, ranging from -2 to +6, and undergoes formal oxidation state transformations through different mechanisms. frontiersin.org These compounds play vital roles within a cell, including antioxidation and maintaining redox state. frontiersin.org

Over 20 this compound-containing functional groups are present in biogenic organic compounds, with this compound directly linked to carbon (e.g., sulfonate), or attached to oxygen (e.g., sulfate ester) or nitrogen (e.g., sulfonamide). frontiersin.org Examples of representative biogenic this compound compounds include methyl-sulfur compounds, sulfonates, thiols, sulfolipids, and sulfate esters, which are widespread and constitute a significant fraction of the dissolved organic this compound pool in the upper ocean. frontiersin.org

Research has provided biochemical details of major this compound metabolites and presented interlinked reaction networks with genetic information on the microbial transformation and mineralization of this compound compounds. exlibrisgroup.comresearchgate.net Studies on marine sulfonate transformation have indicated that phytoplankton and microbes play key roles in oceanic this compound and carbon fluxes. exlibrisgroup.comfrontiersin.org Dimethylsulfoniopropionate (DMSP) and dimethyl sulfide (DMS) cycling in the upper ocean have been well characterized. exlibrisgroup.comfrontiersin.org DMS produced by microbes can be released into the atmosphere, serving as condensation nuclei and converting into this compound dioxide. bhu.ac.in

Enzymes are critical for the biochemical transformation of biogenic organic this compound. For instance, cysteine-S-conjugate β-lyases isolated from gastrointestinal microorganisms catalyze the cleavage of the carbon-sulfur bond in various cysteine conjugates. d-nb.info These enzymes have been proposed as catalysts for the formation of this compound-containing volatiles from cysteine conjugates. d-nb.info Research has also focused on enzymatic carbon-sulfur bond formation in natural product biosynthesis, uncovering a range of enzymes, this compound shuttles, and chemical mechanisms involved in generating these bonds. acs.org

Role of this compound in Geomicrobiology and Cave Formation

This compound plays a significant role in geomicrobiology, particularly in the formation and unique ecosystems of sulfidic caves. Microorganisms are crucial catalysts for sulfide oxidation below the water table in these environments. scispace.com Sulfide-oxidizing microbes form the base of the cave food web and are important in acid production and cave formation. scispace.com

Sulfidic caves are characterized by the presence of hydrogen sulfide-rich groundwater. utexas.edu When this reduced, mineralized water rises and mixes with oxygenated waters, sulfide becomes oxidized, producing sulfuric acid. utexas.edu This sulfuric acid can dissolve carbonate rocks, leading to the development of cavernous porosity and the formation of large chambers with narrow connections and deep shafts. utexas.edu This process is known as sulfuric acid speleogenesis (SAS). utexas.edunih.gov

Microbial communities, often visible as biofilms and mats, thrive in these sulfidic cave environments, utilizing the energy available from sulfide oxidation. scispace.comnih.gov These chemosynthetic ecosystems can be extensive and represent terrestrial analogues to marine chemosynthetic communities near hydrothermal vents. scispace.com Examples of such ecosystems include those found in the Frasassi Caves in Italy and Movile Cave in Romania. scispace.comcaves.org

Research in caves like Fetida Cave, an active sulfuric acid cave influenced by seawater, has described the mineralogy, geochemistry, and microbial diversity associated with different types of biofilms, such as water filaments, vermiculations, and moonmilk deposits. nih.govplos.org Microbial communities in these environments include taxa involved in this compound oxidation and reduction, as well as chemolithotrophy. plos.org The oxidation of hydrogen sulfide provides an important energy source for this compound-oxidizing microorganisms, which sustain the microbial ecosystem in aphotic sulfidic environments, acting as primary producers. nih.govplos.org The biological oxidation of H₂S also generates local acidity that contributes to the dissolution of carbonate rocks, boosting cave speleogenesis. nih.govplos.org

Studies have shown that dissolved H₂S in cave springs can be quickly consumed by sulfide-oxidizing bacteria before it can generate inorganic sulfuric acid, highlighting the direct microbial influence on cave formation processes. caves.org Extremely acidic microbial biofilms, known as "snottites," found in some H₂S-rich caves, are examples of aggressive subaerial microbial activity resulting in observable sulfuric acid production. caves.orgfrontiersin.org

Table 2: Role of this compound in Cave Geomicrobiology

Process/Feature	Description	Microbial Involvement	Examples/Locations
Sulfuric Acid Speleogenesis (SAS)	Formation of caves through the dissolution of carbonate rocks by sulfuric acid.	Microorganisms catalyze sulfide oxidation, producing sulfuric acid.	Frasassi Caves (Italy), Movile Cave (Romania), Guadalupe Mountains (USA)
Sulfide Oxidation	Oxidation of hydrogen sulfide and other reduced this compound compounds.	Primarily carried out by this compound-oxidizing bacteria, providing energy for chemosynthetic ecosystems.	Sulfidic cave waters, biofilms, mats
Chemosynthetic Ecosystems	Ecosystems based on energy derived from the oxidation of inorganic compounds, such as sulfide.	This compound-oxidizing microbes form the base of the food web.	Sulfidic caves, hydrothermal vents, cold seeps
Biofilm and Mat Formation	Communities of microorganisms forming visible structures in sulfidic cave environments.	Composed of diverse this compound-transforming bacteria and archaea.	Fetida Cave (Italy), sulfidic springs and streams
Acid Production	Generation of acidity through the biological oxidation of sulfide.	Contributes to the dissolution of carbonate rocks and cave enlargement.	Sulfidic cave environments, "snottites"

Environmental Science and Engineering of Sulfur Compounds

Atmospheric Chemistry of Anthropogenic Sulfur Species

This compound compounds are among the most common atmospheric pollutants. bibliotekanauki.pl In the troposphere, this compound originates from both natural processes and anthropogenic sources. bibliotekanauki.pl While natural sources like volcanic eruptions and the decomposition of organic matter contribute to atmospheric this compound, anthropogenic activities, primarily the burning of fossil fuels by power plants and industrial facilities, are the largest source of this compound dioxide (SO₂) in the atmosphere. epa.govcdc.gov Other anthropogenic sources include industrial processes such as metal extraction from ore, locomotives, ships, and heavy equipment burning high-sulfur fuel. epa.gov Natural sources also include the emission of dimethyl sulfide (B99878) (DMS) from marine phytoplankton. bibliotekanauki.plresearchgate.netnoaa.gov

Atmospheric this compound exists in various forms, including this compound dioxide (SO₂), this compound trioxide (SO₃), aerosols, sulfuric acid (H₂SO₄), sulfates (primarily ammonium (B1175870) sulfate), hydrogen sulfide (H₂S), carbonyl sulfide (OCS), and carbon disulfide (CS₂). bibliotekanauki.plcopernicus.org The relative mass of this compound compounds emitted from anthropogenic sources globally is comparable to that from natural sources. bibliotekanauki.pl However, in urbanized and industrialized regions like Europe and North America, natural processes account for only a small percentage of this compound emissions. bibliotekanauki.pl

Formation and Fate of this compound Dioxide and Sulfate (B86663) Aerosols

This compound dioxide (SO₂) emitted into the atmosphere undergoes transformations into sulfuric acid (H₂SO₄) or sulfates through various processes. cdc.gov These processes include gas-phase oxidation, primarily by hydroxyl radicals (•OH), and aqueous-phase oxidation involving substances like ozone (O₃), hydrogen peroxide (H₂O₂), and transition metal ions in cloud droplets and aqueous particles. mdpi.comresearchgate.net Multiphase oxidation on the surface of solid or aqueous particles is also considered a potentially important source of atmospheric sulfate. mdpi.com

Sulfate aerosols are secondary atmospheric particles formed from the oxidation of SO₂. mdpi.comresearchgate.net These aerosols are a major component of atmospheric particulate matter and contribute to reduced visibility (haze). epa.govpetro-online.commdpi.comcopernicus.org They also play a significant role in the formation of acid rain by forming sulfuric acid. www.qld.gov.aunumberanalytics.competro-online.comresearchgate.net The rapid formation of sulfate has been linked to severe haze pollution events. copernicus.org While in-cloud oxidation of SO₂ is often considered dominant, fast sulfate formation can also occur in cloud-free environments with high aerosol loadings, suggesting the importance of multiphase oxidation on aerosol particles. researchgate.netacs.org The atmospheric lifetime of this compound dioxide is approximately 10 days. cdc.gov

Atmospheric Transport and Deposition Modeling of this compound Pollutants

Atmospheric pollutants, including this compound compounds, are transported by wind and influenced by meteorological conditions such as temperature, humidity, and wind patterns. scirp.org Researchers use mathematical models of atmospheric transport and deposition to analyze the movement of pollutants, understand source-receptor relationships, and evaluate potential control strategies. epa.goveos.org These models attempt to simulate the complex, often nonlinear, physical and chemical processes that influence atmospheric concentrations and deposition. epa.gov

Atmospheric deposition of this compound pollutants occurs through wet and dry processes. Wet deposition involves the removal of pollutants from the atmosphere by precipitation (rain, snow, fog), while dry deposition involves the direct transfer of gases and particles to surfaces. Models like the Regional Acid Deposition Model (RADM) and the this compound Transport and Deposition Model (STEM) have been used to simulate this compound deposition. epa.goveos.org Studies using these models have shown that the relationship between emissions and deposition can be complex and non-linear, particularly for wet deposition over shorter distances. iiasa.ac.at For instance, calculations have indicated that wet deposition can be more disproportionate to emissions than dry deposition, partly due to the role of H₂O₂. iiasa.ac.at Models have also been instrumental in attributing the effects of aerosols on air quality and climate to emissions from different source sectors. eos.org

Water and Soil Contamination by this compound-Related Compounds

This compound-related compounds can significantly contaminate water and soil, leading to acidification and the mobilization of toxic substances. This contamination can harm ecosystems, affect agricultural productivity, and pose risks to human health. sifisheriessciences.comnumberanalytics.comopenbiotechnologyjournal.comwaterquality.gov.auproducer.comubc.cawaterandwastewater.comse.org.pkcolorado.edualberta.camdpi.com

Research on Acid Mine Drainage Generation and Mitigation

Acid Mine Drainage (AMD) is a major environmental problem resulting from the oxidation of sulfide minerals, particularly pyrite (B73398) (FeS₂), when exposed to oxygen and water during mining activities. researchgate.netubc.canih.govosmre.gov This process generates acidic water with high concentrations of dissolved metals, which can contaminate surface and groundwater over vast areas and for extended periods, even after mine closure. researchgate.netubc.canih.gov Research on AMD has focused on predicting its generation and developing prevention and mitigation techniques. osmre.gov

Prediction methods often involve geochemical analysis, such as Acid/Base Accounting, to balance acid-generating sulfides against alkaline materials. osmre.gov Prevention and mitigation research explores chemical inhibition of acid-generating reactions, inhibition of catalyzing microbes, and physical or geotechnical treatments to minimize water contact. osmre.gov Techniques include alkaline addition (e.g., using limestone or lime) to neutralize acidity, blending or layering waste rock with alkaline materials, and using cover materials to restrict oxygen and water inflow. osmre.govmdpi.com Other approaches involve bacterial inhibition, chemical passivation of sulfide surfaces, electrochemical methods, and desulfurization processes to separate sulfide minerals. nih.gov While various methods exist, their effectiveness, cost, and long-term environmental impacts are continuously being studied. nih.gov

This compound Contamination in Agricultural and Industrial Effluents

Agricultural practices contribute to this compound contamination through the application of this compound-containing fertilizers and pesticides. producer.comcolorado.edu Research indicates that modern farming can be a significant source of this compound in the environment, with levels in some areas potentially exceeding peak loads from the acid rain period. producer.comcolorado.edu Excess this compound, particularly in the sulfate form, can be transported in runoff, potentially stimulating the production of methylmercury (B97897) in wetlands and transforming into hydrogen sulfide (H₂S), which is toxic to many plants. producer.com

Industrial effluents are another major source of this compound contamination in water and soil. Industries such as oil refineries, paper mills, food processing plants, chemical manufacturing facilities, tanneries, and textile mills release this compound-rich wastewater. waterandwastewater.com These effluents can contain high levels of sulfates, which can be converted to H₂S by bacteria, or may directly discharge H₂S-containing wastewater. waterandwastewater.com Mining operations, especially those extracting this compound-bearing ores, generate acidic water that promotes H₂S formation. waterandwastewater.com Studies on the impact of industrial effluents on soil have shown increased levels of available this compound in contaminated soils compared to normal agricultural soils. se.org.pk Proper wastewater management in these industries is essential to reduce H₂S pollution and its environmental and health impacts. waterandwastewater.com

This compound Remediation Technologies and Strategies

Various technologies and strategies have been developed to remediate this compound contamination in the environment. The choice of remediation method often depends on the type and concentration of this compound compounds, the affected medium (air, water, or soil), and site-specific conditions.

For atmospheric this compound emissions, particularly SO₂, flue gas desulfurization (FGD) is a widely used technology to treat flue gases before they are released. bbaconsultants.com Common FGD methods involve using alkaline sorbents like limestone or lime to react with SO₂ and form manageable this compound species. bbaconsultants.com Other techniques include spray dry systems, ammonia (B1221849) injection, and biological this compound recovery. bbaconsultants.com

Remediation of this compound-contaminated soil and water involves a range of approaches. For acidic conditions caused by this compound compounds, alkaline addition using materials like limestone, hydrated lime, or quicklime (B73336) is a common strategy to neutralize acidity and produce less soluble compounds like calcium sulfate (gypsum). alberta.ca In the context of AMD, mitigation strategies include physical barriers, bacterial inhibition, chemical passivation, electrochemical methods, and desulfurization. nih.gov Blending contaminated waste rock with alkaline materials has also shown promise in mitigating acid generation. mdpi.com

Biological treatment methods, often involving sulfate-reducing prokaryotes (SRP), can be used to treat sulfate-rich wastewater. researchgate.net These microorganisms convert sulfate to hydrogen sulfide under anaerobic conditions. researchgate.net Further treatment may be required to manage the produced H₂S. researchgate.net

For this compound-contaminated solid wastes, guidelines often prioritize this compound use or soil contamination prevention and control over burial. alberta.ca If burial is necessary, strategies like layering with limestone can help neutralize acidity and control leaching. alberta.ca Life cycle assessment approaches are also being used to evaluate the environmental impacts of different remediation techniques for contaminated sites. researchgate.net

Biological Desulfurization and Sulfate Reduction Technologies

Biological methods offer environmentally friendly and potentially cost-effective alternatives to traditional physicochemical processes for this compound removal. These technologies leverage the metabolic capabilities of microorganisms to transform this compound compounds.

Biological Desulfurization: This process primarily targets the removal of this compound from fuels and industrial gases, particularly hydrogen sulfide (H₂S) from biogas. Biofilters are a common configuration, utilizing bacteria that consume H₂S and convert it into elemental this compound. nalonminerals.com These systems are noted for their eco-friendliness and low chemical usage, although they require stable temperature and humidity conditions. nalonminerals.com Microbial desulfurization is also applied to remove this compound from coal and petroleum products. frontiersin.orgmdpi.com Microorganisms, such as Rhodococcus erythropolis and Gordonia sp., can remove this compound from organothis compound compounds, including recalcitrant ones like dibenzothiophene (B1670422) (DBT), which are difficult to remove by conventional chemical methods. mdpi.comnih.gov This process often occurs via the 4S pathway, which specifically targets the this compound atom without degrading the carbon structure. mdpi.com While microbial desulfurization of petroleum has not yet been widely commercialized, research continues to improve its efficiency and explore its integration with existing hydrodesulfurization systems. mdpi.com

Sulfate Reduction Technologies: Sulfate-reducing bacteria (SRB) play a crucial role in the anaerobic bioremediation of sulfate-contaminated environments, such as acid mine drainage (AMD). mdpi.comfrontiersin.org SRB utilize sulfate as a terminal electron acceptor, converting it to sulfide (S²⁻). mdpi.comresearchgate.net This biogenic sulfide can then react with dissolved heavy metals, precipitating them as stable metal sulfides, thereby removing them from contaminated water. mdpi.comfrontiersin.orgresearchgate.net Studies have shown that SRB-based bioreactors can achieve high sulfate reduction rates and significant metal recovery efficiencies. mdpi.com For instance, reviewed studies indicate up to 93.97% sulfate reduction and metal recovery rates of 95% for nickel, 98% for iron and copper, and 99% for zinc under optimized conditions. mdpi.com Organic substrates, such as lactate, acetate (B1210297), ethanol, and glucose, serve as electron donors for SRB activity. mdpi.comresearchgate.net While promising, challenges remain in optimizing environmental conditions for SRB, managing the production of toxic hydrogen sulfide, and ensuring the economic feasibility of large-scale applications. mdpi.com

Data on Sulfate Reduction Efficiency and Metal Recovery:

Contaminant	Sulfate Reduction Efficiency (%)	Metal Recovery Efficiency (%)	Electron Donor Used	Source
Sulfate	Up to 93.97	-	Glycerol, Ethanol, Organic acids, Alcohol, H₂, N₂, Sulfide	mdpi.com
Nickel	-	95	-	mdpi.com
Iron	-	98	-	mdpi.com
Copper	-	98	-	mdpi.com
Zinc	-	99	-	mdpi.com
Sulfate	>90	-	Sodium lactate, Sodium acetate	actascientific.com
Sulfate	>98	-	Ethanol, Butanol	actascientific.com

Chemical and Physical Methods for this compound Pollutant Removal

Chemical and physical methods are widely employed for the removal of this compound pollutants from various sources, particularly industrial flue gases.

Flue Gas Desulfurization (FGD): FGD is a set of technologies specifically designed to remove this compound dioxide (SO₂) from the exhaust flue gases of fossil-fuel power plants and other industrial processes. socrematic.comwikipedia.orgwwdmag.com The most common methods involve wet or dry scrubbing using alkaline sorbents. wikipedia.orgifc.orglime.orgmicronicsinc.combbaconsultants.com

Wet Scrubbing: This is the most globally used FGD system, especially in large power plants. socrematic.combbaconsultants.com It involves spraying a liquid slurry, typically containing lime (calcium hydroxide) or limestone (calcium carbonate), into the flue gas. socrematic.comifc.orglime.orgbbaconsultants.com The SO₂ dissolves in the liquid and reacts with the alkaline sorbent to form calcium sulfite (B76179) and calcium sulfate (gypsum). lime.orgairknowledge.gov Wet scrubbers can achieve high SO₂ removal efficiencies, often exceeding 90%. wikipedia.orgifc.orglime.orgredriver.team

Dry Scrubbing: In dry scrubbing systems, a dry sorbent, usually hydrated lime, is injected directly into the flue gas or an atomized lime slurry is sprayed into a reaction vessel. lime.orgmicronicsinc.com The SO₂ reacts with the dry sorbent to form solid reaction products, which are then collected by particulate control devices like baghouses or electrostatic precipitators. lime.orgmicronicsinc.com Dry scrubbing is often used for lower-sulfur fuels or in smaller units and can achieve SO₂ removal efficiencies in the range of 75% to 90%, with newer designs reaching around 90%. wikipedia.orgifc.orglime.orgmicronicsinc.com

Other Chemical Methods: Other chemical reagents used in wet scrubbing include sodium hydroxide (B78521) (NaOH), zinc oxide (ZnO), and sodium carbonate (Na₂CO₃). socrematic.comredriver.teamraveboscrubber.com Regenerative FGD processes aim to recover this compound in a useful form, such as sulfuric acid or elemental this compound. socrematic.comwwdmag.comifc.org

Other Physical and Chemical Methods: Beyond FGD, other methods are used for this compound removal. Physical coal cleaning, such as crushing and washing, can remove up to 50% of pyritic this compound and 20-30% of total this compound from high-sulfur coal. ifc.orgairknowledge.gov Chemical methods like microwave desulfurization and hydrothermal desulfurization can target organic this compound in coal. airknowledge.gov Chemical precipitation is also used to treat sulfate in water systems, particularly at high concentrations, although it can produce significant sludge. umn.edu Reverse osmosis and membrane filtration are energy-intensive physical methods used for sulfate removal from water. umn.edu Ion exchange using materials like peat can also be developed to selectively absorb sulfate ions. umn.edu

Data on Flue Gas Desulfurization (FGD) Methods:

Method	Sorbent Used	State of Sorbent/Reaction	SO₂ Removal Efficiency (%)	By-product/Waste	Typical Application	Source
Wet Scrubbing	Lime (Ca(OH)₂), Limestone (CaCO₃)	Slurry/Liquid	>90	Calcium sulfite/sulfate (Gypsum)	Large power plants	wikipedia.orgifc.orglime.orgredriver.team
Dry Scrubbing	Hydrated lime (Ca(OH)₂)	Dry powder/Slurry spray	75-90 (newer designs ~90)	Dry solid reaction products	Lower-sulfur fuels, smaller units, Municipal waste-to-energy plants	wikipedia.orgifc.orglime.orgmicronicsinc.com
Wet Scrubbing	NaOH, ZnO, Na₂CO₃	Aqueous solution	-	Sulfates	-	socrematic.comredriver.teamraveboscrubber.com
Regenerative	Various	Various	-	Sulfuric acid, Elemental this compound, Liquid SO₂	-	socrematic.comwwdmag.comifc.org

Life Cycle Assessment (LCA) of this compound Remediation Processes

Studies applying LCA to this compound remediation have compared various methods, including biological and physicochemical approaches. For instance, an LCA comparing different flue gas desulfurization (FGD) processes showed that all investigated FGD methods had significantly lower environmental impacts compared to the uncontrolled release of this compound oxides. bme.hu Regenerative processes, with their higher SO₂ removal efficiency, generally resulted in lower environmental impacts than throwaway systems. bme.hu

LCA has also been used to assess the environmental merits of remediating soil contaminated by this compound. researchgate.net A study comparing techniques like bio-leaching, liming, onsite containment, and offsite landfilling highlighted that environmental impacts can vary significantly depending on factors such as energy consumption, material usage, air and water emissions, and waste production. researchgate.net Bio-leaching was found to be energy-intensive, while liming required large quantities of materials. researchgate.net Transportation operations, particularly for offsite disposal, were identified as significant contributors to atmospheric emissions. researchgate.net Onsite containment appeared to be the most environmentally friendly technique in this specific case study, while bio-leaching and offsite landfilling resulted in higher environmental burdens. researchgate.net

LCA studies on biogas desulfurization have indicated that biological technologies are generally more favorable in most environmental impact categories compared to physicochemical techniques. researchgate.net The daily operation of the desulfurization process is often the most significant contributor to the total environmental burdens in all technologies. researchgate.net

Catalysis and Reaction Engineering Involving Sulfur

Design and Synthesis of Sulfur-Containing Catalysts and Reagents

This compound-containing compounds are integral to the design and synthesis of various catalysts and reagents, influencing their activity, selectivity, and stability. In asymmetric synthesis, chiral organothis compound compounds serve as valuable ligands and organocatalysts for achieving enantiomerically pure products. researchgate.net The this compound atom often plays a crucial role in the reaction pathway. researchgate.net For instance, chiral non-racemic thioethers have been utilized in developing new reagents and catalysts for asymmetric transformations. researchgate.net

Metal complexes incorporating this compound-containing ligands have attracted increasing interest, particularly in reactions such as the coupling of carbon dioxide (CO₂) with epoxides to synthesize cyclic organic carbonates and aliphatic polycarbonates. mdpi.com The presence of this compound in the ligand backbone can impart unique properties to the catalyst precursor, affecting its activity, selectivity, and stability. mdpi.com The design and synthesis of novel structural motifs featuring this compound atoms within the ligand framework is an ongoing area of research aimed at expanding catalytic applications. mdpi.com

This compound ylides are another important class of organic compounds used in catalysis due to their ability to facilitate diverse transformations, including cyclopropanation and formal insertion reactions. mdpi.com While metal-catalyzed transformations involving this compound ylides are common, organocatalyzed versions are also being explored. mdpi.com

Furthermore, cyclic thiocarbonates, this compound-containing analogues of cyclic carbonates, are being investigated for their synthesis and applications, including their use as monomers in ring-opening polymerization. rsc.org

Research on this compound-Tolerant Catalysts for Emission Control

The presence of this compound dioxide (SO₂) in flue gas and exhaust streams poses a significant challenge in emission control technologies that rely on catalytic processes. eeer.orgacs.orgfigshare.com SO₂ can lead to the deactivation of catalysts, limiting their practical industrial application. eeer.orgacs.org Consequently, extensive research is dedicated to developing catalytic materials with enhanced this compound tolerance for applications such as selective catalytic reduction (SCR) of NOₓ, CO oxidation, hydrocarbon elimination, and diesel exhaust purification. eeer.orgacs.orgfigshare.comtandfonline.com

Mechanisms of this compound Poisoning and Deactivation in Catalytic Systems

Catalyst deactivation by this compound compounds is a well-known phenomenon that can occur through several mechanisms. acs.orgammoniaknowhow.comencyclopedia.pub One primary mechanism involves the strong adsorption of this compound compounds onto the active sites of the catalyst, physically blocking them and preventing reactant molecules from accessing these sites. ammoniaknowhow.commdpi.com This strong chemical bond can also electronically modify the neighboring metal atoms, further impairing their ability to adsorb or dissociate reactants. ammoniaknowhow.com

The formation of stable metal sulfates on the catalyst surface is another significant deactivation pathway, particularly in the presence of oxygen. encyclopedia.pub For example, SO₂ can react with active components, often transition metals, to form metal sulfate (B86663) salts, leading to irreversible deactivation. encyclopedia.pub In SCR catalysts, the reaction of SO₂ and ammonia (B1221849) (NH₃) in the presence of oxygen can form ammonium (B1175870) sulfate and ammonium bisulfate, which deposit on the catalyst surface, reducing its surface area, pore volume, and pore size, thereby hindering the reaction rate. encyclopedia.pub

This compound can also compete with reactant molecules for adsorption sites on the catalyst surface, reducing the formation of desired intermediate products and lowering catalytic efficiency. encyclopedia.pub The toxicity of this compound generally increases with its electronegativity. ammoniaknowhow.com

The reversibility of this compound poisoning depends on the reaction conditions. ammoniaknowhow.commdpi.com At low temperatures, this compound poisoning of some catalysts, like nickel catalysts, can be irreversible. ammoniaknowhow.commdpi.com However, at higher temperatures, such as those above 800 °C in dry reforming of methane (B114726), this compound-containing compounds can be removed to a large extent, allowing for some reversal of the poisoning. mdpi.com

Strategies for Enhancing this compound Resistance in Catalytic Materials

Developing strategies to enhance the this compound resistance of catalysts is crucial for their long-term performance in industrial applications. Various approaches are being explored, including modifications to the catalyst composition, structure, and preparation methods. eeer.orgacs.orgmdpi.commdpi.com

Adding functional promoters is a common strategy. For instance, incorporating elements like iron (Fe) and cerium (Ce) has shown promise in improving this compound tolerance in SCR catalysts. eeer.org CeO₂, with its excellent redox properties and oxygen storage capacity, can enhance the dispersion of active ingredients and improve anti-SO₂ poisoning ability. eeer.org Ce can react with SO₂ and O₂ to form cerium sulfate, consuming SO₂ and inhibiting the formation of ammonium bisulfate. eeer.org Aluminum oxide (Al₂O₃) has also been found to enhance this compound resistance in some catalysts by decreasing the thermal stability of ammonium bisulfate and adsorbed SO₂ species. eeer.org

Modifying the support material is another effective strategy. Supports like CeO₂ and NbOPO₄ have been shown to improve this compound tolerance in various catalytic systems. eeer.org CeO₂ can act as an oxygen donor, favoring reactions that reduce coke formation and enhancing this compound tolerance by reducing the poisonous effects of hydrogen sulfide (B99878) (H₂S) on active sites. mdpi.com NbOPO₄ can increase surface acidity and promote strong interaction with active oxides, preventing surface oxygen species from being sulfurized by SO₂. eeer.org Perovskite materials are also being investigated as supports that can improve this compound resistance by providing labile lattice oxygen atoms that facilitate the oxidation and removal of this compound. mdpi.com

Structural control, such as the design of core-shell structures, can protect active catalytic sites from poisoning by H₂O and SO₂. eeer.org For example, a TiO₂ shell around a MnOₓ core has been shown to effectively isolate SO₂. eeer.org

The addition of noble metals like palladium (Pd), rhenium (Re), or molybdenum (Mo) as co-catalysts can also improve this compound resistance. mdpi.com Bimetallic catalysts, such as Ni-Mo, Pd/Ni, and Rh-Ni, have demonstrated better this compound resistance compared to their monometallic counterparts in certain reactions. mdpi.commdpi.com The interaction between the metals and the support plays a crucial role in determining this compound resistance. mdpi.com

Regeneration methods are also being developed to restore the activity of sulfated catalysts. Thermal reduction and regeneration methods, often involving reducing gases like ammonia or hydrogen at high temperatures, can remove deposited ammonium sulfate compounds. eeer.org

Catalytic Transformations of this compound Compounds

Catalytic processes are essential for transforming this compound compounds, particularly in the context of removing this compound from fuels and controlling this compound emissions.

Advanced Desulfurization Catalysis (e.g., beyond Hydrodesulfurization)

Hydrodesulfurization (HDS) is a conventional catalytic process widely used in refineries to remove this compound compounds from fuels by converting them to H₂S using hydrogen over catalysts like CoMo/Al₂O₃ or NiMo/Al₂O₃. researchgate.net However, HDS requires high temperatures and hydrogen pressures and is less effective at removing certain refractory this compound compounds like dibenzothiophene (B1670422) (DBT) and its derivatives. researchgate.netethz.ch

To address these limitations and meet increasingly stringent regulations for ultra-low this compound fuels, advanced desulfurization technologies beyond conventional HDS are being developed. Oxidative desulfurization (ODS) is a promising non-hydrogen technology that operates under mild conditions and is effective at removing refractory this compound compounds. researchgate.netmdpi.com ODS typically involves the catalytic oxidation of this compound compounds followed by extraction of the oxidized products. researchgate.netmdpi.com Various catalysts, including metal-organic frameworks (MOFs), are being explored for ODS. researchgate.net For instance, MOFs-based heterogeneous catalysts have shown promise in the oxidative desulfurization of fuel oils. researchgate.net

Other advanced desulfurization approaches include adsorptive desulfurization, extractive desulfurization, and photocatalytic oxidation. mdpi.com These methods aim to selectively remove this compound compounds with higher efficiency and under milder operating conditions compared to traditional HDS. mdpi.comconicet.gov.ar Research is also focused on developing processes that can simultaneously remove both this compound- and nitrogen-containing compounds from fuels. mdpi.com

Oxidation and Reduction Catalysis of this compound Species

Catalytic oxidation and reduction reactions involving various this compound species are important in both synthesis and environmental applications. The oxidation of SO₂ to this compound trioxide (SO₃) is a key step in the production of sulfuric acid, catalyzed by materials like vanadium pentoxide (V₂O₅) on a support.

In emission control, the catalytic oxidation of SO₂ is relevant as it can lead to the formation of sulfates that poison downstream catalysts. acs.orgacs.org Studies on platinum (Pt) and palladium (Pd) catalysts supported on Al₂O₃ have investigated the formation and decomposition of sulfite (B76179) and sulfate species. acs.org Higher Pt content catalysts showed higher apparent activity for SO₂ to SO₃ oxidation, while higher Pd content catalysts were more active in oxidizing surface this compound species at lower temperatures. acs.org

Catalytic reduction of this compound species is also crucial, particularly in processes aimed at removing this compound from gas streams or converting this compound compounds into less harmful forms. Low-valent this compound oxy-acid salts are being explored in advanced oxidation and reduction processes for wastewater treatment. researchgate.net For example, the activation of metabisulfite (B1197395) by dissolved Fe(III) has been investigated for the degradation of organic contaminants. researchgate.net

Transition metal compounds are also utilized in the activation and transformation of carbon-sulfur bonds, which is important in the petroleum industry for desulfurization and in synthetic chemistry for the creation of new organothis compound compounds. nih.gov Homogeneous transition metal compounds have provided insights into the cleavage of C-S bonds in problematic organothis compound compounds like thiophene (B33073) and dibenzothiophene derivatives. nih.gov Photocatalytic approaches are also being developed for the formation of carbon-sulfur and phosphorus-sulfur bonds via the generation of this compound-centered radicals. rsc.org

Advanced Analytical Methodologies for Sulfur Research

Spectroscopic Techniques for Sulfur Speciation and Quantification

Spectroscopic methods are powerful tools for elucidating the electronic and local structure of materials, offering direct insights into the chemical state and coordination environment of this compound. These techniques are applicable across a range of sample types and this compound concentrations. researchgate.net

Potential spectroscopic methods for this compound analysis include X-ray emission spectroscopy (XES), X-ray absorption spectroscopy (XAS), ³³S Nuclear Magnetic Resonance (NMR), and Raman spectroscopy. researchgate.net While techniques like UV-Visible (UV-Vis) and Electron Spin/Paramagnetic Resonance (ESR or EPR) spectroscopy can be useful for compounds where this compound is a major component, they often provide only an indirect view of this compound speciation in complex matrices like glasses where this compound is a minor component. researchgate.net

This compound K-edge X-ray absorption spectroscopy (XAS) has been widely used for this compound speciation in various fields, including fossil fuels, soil science, and health research. researchgate.netosti.gov This technique is sensitive to subtle differences in the valence shell electron configuration of this compound in different compounds. researchgate.net XAS can be used to characterize the oxidation state and speciation of this compound in materials like silicate (B1173343) glasses, with a significant energy shift observed at the this compound K-edge between S²⁻ and S⁶⁺. arizona.edu This large difference allows for the determination of this compound valence in unknown samples by measuring the shift in the absorption edge. arizona.edu

This compound Kβ X-ray emission spectroscopy (XES) is a complementary X-ray based spectroscopy that has also been explored for this compound speciation in complex samples. osti.gov Combining this compound K-edge XAS and this compound Kβ XES can be a powerful approach for deducing this compound speciation in samples containing complex mixtures. osti.gov

Mass Spectrometry-Based Profiling (e.g., LC/MS/MS, SIMS, LA-ICP-MS)

Mass spectrometry-based techniques, often coupled with separation methods, are vital for the sensitive and selective analysis of this compound species. Inductively Coupled Plasma Mass Spectrometry (ICP-MS), often referred to as elemental MS, is a highly sensitive technique for total trace element analysis and elemental speciation when combined with separation modules like Liquid Chromatography (LC) or Capillary Electrophoresis (CE). chromatographyonline.com LC-ICP-MS is particularly attractive for the detection and identification of this compound-containing biomolecules in complex biological matrices. chromatographyonline.com

Gas Chromatography-Inductively Coupled Plasma Mass Spectrometry (GC-ICP-MS) is a sensitive, compound-specific technique capable of quantifying this compound species at the part-per-billion level in fuels, aiding in understanding this compound chemistry and developing remediation strategies. spectroscopyonline.com GC-ICP-MS methodology provides a highly sensitive and selective approach for quantitative this compound speciation analyses, offering a complete analytical solution for characterizing and quantifying this compound species in fuels. spectroscopyonline.com

Secondary Ion Mass Spectrometry (SIMS) is an essential technique for this compound isotope analysis, particularly in minerals like chalcopyrite, offering exceptional spatial resolution for understanding mineralization mechanisms. researchgate.net

Laser Ablation-Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) offers high spatial resolution for analyzing trace elements and this compound isotope signatures in sulfide (B99878) minerals, providing valuable information on mineralization. researchgate.netmdpi.com LA-ICP-MS can be used for both spot analysis and two-dimensional mapping of this compound isotope distributions and trace elements in complex samples, allowing visualization of spatial patterns at the grain scale. mdpi.com Constraints on accurate quantitative trace element and this compound isotope analysis in sulfide minerals by LA-ICP-MS are still being refined, particularly regarding matrix effects. mdpi.com

Tandem mass spectrometry (ICP-MS/MS) has significantly improved the analysis of biologically important elements like this compound by restricting access to the collision-reaction cell to only one selected mass, enhancing abundance sensitivity and trace analysis of interfered elements. nih.gov

X-ray Based Characterization Techniques for this compound Analysis

X-ray based techniques are indispensable for characterizing the chemical state and structure of this compound in various materials. X-ray absorption spectroscopy (XAS), including X-ray Absorption Near Edge Structure (XANES), is widely used to determine the oxidation state and speciation of this compound. researchgate.netarizona.edumicrobiologyresearch.org XANES at the this compound K-edge has been applied to probe this compound speciation in bacterial this compound globules, revealing different forms of this compound like cyclooctathis compound and polythionates. microbiologyresearch.org The large energy shift of the this compound K-edge between S²⁻ and S⁶⁺ makes XANES a useful tool for determining this compound valence in both crystalline and glassy materials, even at relatively low this compound concentrations. arizona.edu

X-ray emission spectroscopy (XES), particularly this compound Kα and Kβ emission spectroscopy, can provide information on the oxidation state and local electronic structure of this compound. acs.orgnih.gov The energy of the Kα emission lines and the spectral shape of the Kβ lines can be used to determine the average charge of this compound in a sample. acs.orgnih.gov Laboratory-based this compound XES has been used to characterize the chemical state of this compound in battery cathodes. acs.orgnih.gov

Other X-ray techniques mentioned in the context of this compound analysis include X-ray fluorescence (XRF), X-ray photoelectron spectroscopy (XPS), and Energy-Dispersive X-ray Spectroscopy (EDX). XRF can be used to quantify sulfide and sulfate (B86663) phases in various materials. researchgate.net XPS analyzes core electron binding energies, providing information about elemental composition and chemical states, and can track changes at interfaces, such as in battery systems. rsc.orgresearchgate.net EDX allows for the investigation of electrode surfaces, residual this compound species, and degradation products. rsc.org

Chromatographic Separation Methods for Complex this compound Mixtures

Chromatographic separation methods are crucial for resolving complex mixtures of this compound compounds before detection and analysis. These techniques leverage the differential partitioning of analytes between a stationary phase and a mobile phase to achieve separation. njit.edu Different types of chromatography, including Gas Chromatography (GC), Liquid Chromatography (LC), Thin Layer Chromatography (TLC), and Supercritical Fluid Chromatography (SFC), are used in this compound analysis. njit.edu

LC coupled with various detectors, such as UV-Vis or mass spectrometry, has been used for the speciation of polysulfides. rsc.org Reversed-phase (RP) HPLC has been shown to separate derivatized polysulfides. rsc.org Hyphenating HPLC with ICP-MS allows for the speciation and quantification of polysulfide anions and molecular this compound in organic solvents. rsc.org

GC-based methods are used for the determination of individual this compound components in gaseous samples like natural gas. tue.nl These methods involve separating this compound components on specific chromatographic columns and detecting them with this compound-selective detectors like the flame photometric detector (FPD). spectroscopyonline.comtue.nl

The combination of different chromatographic separation steps, such as size exclusion chromatography with argentation chromatography, can significantly reduce the complexity of samples, allowing for detailed structural analysis of individual compounds within a complex mixture when coupled with ultrahigh resolution mass spectrometry. acs.org Ligand-exchange chromatography with a Pd(II)-ion-based stationary phase has proven effective for separating heteroatom-containing molecules like polycyclic aromatic this compound compounds. acs.org

Electrochemical and Wet Chemical Analysis for this compound Species

Electrochemical methods are widely used for this compound speciation and determination in natural water systems due to their this compound-specificity, high sensitivity, and direct speciation capabilities. mdpi.comresearchgate.net The strong interaction between the mercury electrode and this compound species provides a basis for their electroanalytical determination. mdpi.com Techniques such as linear sweep voltammetry (LSV) and square wave voltammetry have been applied for the direct determination of this compound species like thiosulfate, sulfide, and elemental this compound in aqueous solutions and marine samples. researchgate.netresearchgate.net These methods can differentiate this compound species based on their voltammetric peaks at different potentials. researchgate.net

Wet chemical methods are also employed for this compound analysis, often involving titrimetric or colorimetric procedures. For example, the determination of extractable sulfides in waste samples can involve methods that utilize titration with a standard solution like phenylarsine (B13959437) oxide (PAO). epa.gov These methods often require careful sample handling and preservation to prevent the oxidation or volatilization of labile this compound species. epa.govalsglobal.com Wet chemical techniques may also be used in sample preparation protocols, such as sequential extraction procedures to isolate different this compound pools like acid volatile this compound, elemental this compound, and disulfide this compound. scu.edu.au

In-situ and Operando Techniques for Dynamic this compound Systems Analysis

In-situ and operando techniques are crucial for studying dynamic this compound systems, providing real-time insights into chemical and structural changes during processes like electrochemical reactions. These methods allow for the direct observation of reactions and transformations as they occur within their operational environment. rsc.orgnih.gov

In the context of lithium-sulfur batteries, in-situ/operando techniques have been essential for understanding the evolution of polysulfides and the conversion of this compound cathodes during electrochemical cycling. researchgate.netrsc.orgnih.gov Techniques such as operando X-ray absorption spectroscopy (XAS) can explore this compound reaction dynamics and provide real-time evidence for distinct this compound behavior at different discharge rates. rsc.org Other in-situ/operando techniques used in battery research include X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission X-ray microscopy (TXM), X-ray fluorescence (XRF), Raman spectroscopy, nuclear magnetic resonance (NMR), electron paramagnetic resonance (EPR), resonant inelastic X-ray scattering (RIXS), Fourier transform infrared spectroscopy (FTIR), ultraviolet-visible spectroscopy (UV-Vis), and X-ray photoelectron spectroscopy (XPS). rsc.orgnih.govacs.org

Operando XPS can track changes at the electrode-electrolyte interface, providing information on elemental composition and chemical states during battery operation. researchgate.net In-situ Raman spectroscopy focuses on the evolution of intermediates during charge and discharge processes, while in-situ XRD monitors crystal structure, phase transitions, and reaction kinetics of this compound species. researchgate.net

While operando techniques offer valuable real-time data, they can sometimes face limitations in spatial and temporal resolution. rsc.orgresearchgate.net Postmortem analysis can complement operando studies by providing detailed examination of battery components after cycling, revealing long-term degradation phenomena that might be missed during real-time monitoring. rsc.org

Environmental Sample Preparation and Analysis Protocols for this compound Species

Analyzing this compound species in environmental samples presents unique challenges due to the complexity of matrices and the lability of many this compound compounds. Proper sample collection, preservation, and preparation are critical to ensure accurate results. epa.govalsglobal.comresearchgate.net

For samples containing reduced this compound species like sulfide and hydrogen sulfide (H₂S), minimizing aeration and agitation during collection is essential to prevent oxidation and volatilization. epa.govalsglobal.com Preservation with agents like zinc acetate (B1210297) and sodium hydroxide (B78521) is often required to stabilize sulfide in aqueous samples. epa.gov Field flocculation procedures may be used for dissolved sulfide analysis to avoid losses during filtration. alsglobal.com Samples must often be cooled during storage. epa.gov

Sequential extraction procedures are commonly used to fractionate different this compound pools in environmental solids like soils and sediments. scu.edu.au These procedures involve using specific solvents or reagents to selectively extract different this compound species, such as acid volatile this compound, elemental this compound, and disulfide this compound. scu.edu.au The extracts are then analyzed using techniques like HPLC. scu.edu.au

Analytical methods for environmental this compound species include colorimetric, electrochemical, chromatographic, spectroscopic, and wet chemical methods. ufl.edu Stable isotope analysis of this compound species is also important for examining this compound sources and biogeochemical processes in ecosystems. researchgate.netufl.edu

For techniques like ICP-MS used in environmental analysis, careful preparation of standard solutions is necessary to avoid contamination and ensure accurate calibration, especially at trace concentrations. thermofisher.com Matrix matching of calibration standards to digested samples is also important, and potential interferences or precipitation issues with certain elements in the presence of this compound compounds must be considered. thermofisher.com

Interdisciplinary and Emerging Research Frontiers in Sulfur Science

Sulfur in Astrochemistry and Planetary Science

This compound is the tenth most abundant element in the universe and plays a significant role in a variety of astrophysical and planetary phenomena. arxiv.org Its presence and chemical transformations are critical for understanding the formation and evolution of planetary systems, the composition of interstellar and circumstellar environments, and the potential for extraterrestrial life. nasa.gov

Recent laboratory studies and astronomical observations have expanded our understanding of this compound chemistry in space. For instance, research mimicking interstellar conditions has shown that hydrogen sulfide (B99878) on icy dust grains can be converted into polysulfanes and octathis compound. earth.com This finding helps to explain the long-standing "missing this compound" problem in dense molecular clouds, where the observed abundance of simple this compound-containing molecules is lower than expected. earth.comoup.com The study suggests that a significant portion of this compound may be locked in these more complex molecules within icy mantles. earth.com Analysis of samples from the asteroid Ryugu has also revealed the presence of elemental this compound rings, which is consistent with the formation of S8 beyond Earth. earth.com

The atmospheres of planets within and beyond our solar system are also shaped by this compound chemistry. On Venus and Jupiter's moon Io, this compound photochemistry is a key driver of atmospheric processes. oup.com In the search for life on exoplanets, the presence of even small amounts of this compound (less than 2%) in an atmosphere can dramatically alter the formation of haze particles, which in turn affects how scientists should interpret atmospheric data. jhu.edu Understanding the role of this compound in exoplanetary atmospheres is crucial for determining if this compound-based compounds could serve as a basis for the origin of life elsewhere. jhu.edu

This compound-Containing Molecule	Location(s) Detected/Studied	Significance in Astrochemistry
Hydrogen Sulfide (H₂S)	Interstellar ices, comets, atmospheres of planets	A primary carrier of this compound in cold molecular clouds and a precursor to more complex this compound molecules. earth.comnih.gov
This compound Dioxide (SO₂)	Atmospheres of Venus and Io, young stellar objects	A product of volcanic activity and photochemistry, indicating active geological or atmospheric processes. nasa.govnasa.gov
Carbonyl Sulfide (OCS)	Interstellar medium, comets	A tracer of this compound chemistry in various astrophysical environments. oup.comnih.gov
Carbon Disulfide (CS)	Interstellar medium	One of the first this compound-bearing molecules detected in space, used to probe the physical conditions of molecular clouds. oup.comnih.gov
Thioformaldehyde (H₂CS)	Interstellar medium	An important intermediate in organothis compound chemistry in space. researchgate.net
Polysulfanes (H₂Sₓ)	Laboratory simulations of interstellar ices	A potential reservoir for the "missing" this compound in dense molecular clouds. earth.com
Octathis compound (S₈)	Laboratory simulations, asteroid Ryugu samples	A stable allotrope of this compound that could account for a significant fraction of solid-phase this compound in space. earth.com

Research on this compound's Role in the Origin of Life and Early Earth Environments

The role of this compound in the origin of life on Earth is a subject of intense scientific investigation. scitechdaily.com Before the rise of oxygen, Earth's atmosphere and oceans were rich in this compound compounds, which likely played a pivotal role in prebiotic chemistry. nasa.gov The "iron-sulfur world" hypothesis, for example, posits that iron sulfide minerals were central to the development of metabolic reactions necessary for the first life forms. mdpi.com

Recent research has focused on the importance of specific this compound compounds in the "RNA world" hypothesis, which suggests that RNA was the primary form of genetic material before DNA. scitechdaily.comearth.com The synthesis of RNA molecules without the aid of biological enzymes, a crucial step in demonstrating the plausibility of the RNA world, has been shown to rely on the presence of sulfite (B76179). scitechdaily.com Studies are exploring how much sulfite might have been available on the early, anoxic Earth, with some modern environments like the sulfite-rich pools in Yellowstone National Park serving as potential analogs. earth.comarizona.edu

Thioesters, another class of this compound-containing organic compounds, are also considered to have been vital in prebiotic chemistry. popularmechanics.comearth.com These molecules can spontaneously catalyze the formation of peptides, the building blocks of proteins, from amino acids in water under conditions thought to be similar to those on early Earth. popularmechanics.comearth.com The ability of thioesters to drive these reactions in an aqueous environment without rapidly breaking down makes them strong candidates for a key role in the emergence of life. earth.com

The analysis of ancient rocks provides further evidence for the significance of this compound in early Earth's environment. The mass-independent fractionation (MIF) of this compound isotopes found in rocks from the Archean era (3.8 to 2.4 billion years ago) indicates that volcanic eruptions released large amounts of this compound dioxide into an oxygen-poor atmosphere. caltech.edunih.gov This atmospheric this compound chemistry not only influenced the early climate but also provided a source of various this compound compounds that could have been utilized by the first anaerobic life forms. nasa.gov

This compound Compound/Species	Proposed Role in Origin of Life/Early Earth	Supporting Evidence/Hypothesis
Sulfite (SO₃²⁻)	Essential for the non-enzymatic synthesis of RNA.	Laboratory experiments demonstrating RNA synthesis pathways that require sulfite. scitechdaily.com
Thioesters	Catalyzed the formation of peptides from amino acids.	Experiments showing thioesters can spontaneously drive peptide bond formation in water. popularmechanics.comearth.com
Iron Sulfide (FeS)	Provided surfaces for and catalyzed key metabolic reactions.	The "iron-sulfur world" hypothesis. mdpi.com
Hydrogen Sulfide (H₂S)	A primary this compound source in early, anoxic environments.	Life is believed to have evolved in an H₂S-rich environment, with this compound metabolism being an early form of energy generation. encyclopedia.pub
This compound Dioxide (SO₂)	A major component of the early atmosphere from volcanic emissions.	Mass-independent fractionation of this compound isotopes in Archean rocks points to its atmospheric prevalence. caltech.edunih.gov
Organothis compound Compounds	May have influenced early climate and prebiotic chemical processes.	Laboratory simulations of early Earth's atmosphere show the formation of various organothis compound compounds. unc.edu

Application of Artificial Intelligence and Machine Learning in this compound Research

Artificial intelligence (AI) and machine learning (ML) are increasingly being applied to various aspects of this compound research, from industrial processes to fundamental materials science. doaj.orgresearchgate.net These computational tools can analyze large datasets to identify patterns, make predictions, and optimize complex systems, leading to advancements in efficiency, safety, and discovery. mdpi.com

One significant area of application is in the optimization of this compound recovery units (SRUs) in the oil and gas industry. mdpi.com ML models, such as Gaussian process regression, can be trained on simulation and real-world data to predict this compound recovery efficiency under varying conditions with high accuracy. mdpi.com This allows for the optimization of process parameters to maximize this compound recovery and minimize emissions of hazardous gases like hydrogen sulfide. mdpi.com AI can also be used to more tightly control the Claus process, the primary method for this compound recovery, by integrating data from various analyzers to make proactive adjustments.

In the field of environmental science, AI is being used to better understand the climate effects of this compound compounds. For instance, machine learning has been employed to quantify the warming effect resulting from the reduction of this compound pollution from shipping. noaa.gov By analyzing complex cloud dynamics, AI can help to unmask the true climate impact of this compound aerosols. noaa.gov

Furthermore, ML is accelerating the development of new materials for this compound-related applications. In the context of nuclear waste vitrification, ML models have been developed to predict the solubility of this compound in glass, which is crucial for safely immobilizing radioactive waste. acs.orgnih.gov These models outperform traditional empirical models and can guide the design of new glass formulations with higher this compound loading capacities. acs.orgnih.gov In energy storage, machine learning is being used to design more effective electrocatalytic materials for high-energy lithium-sulfur batteries by deciphering the complex interactions at the atomic level. nih.gov

Application Area	AI/ML Technique(s)	Specific Use Case in this compound Research
Industrial Processes	Gaussian Process Regression, Artificial Neural Networks	Predicting and optimizing the efficiency of this compound recovery units in refineries. researchgate.netmdpi.com
Environmental Science	Pattern Recognition Algorithms	Quantifying the climate impact of changes in this compound aerosol concentrations. noaa.gov
Materials Science	Various ML Models	Predicting this compound solubility in nuclear waste glasses to improve storage safety and efficiency. acs.orgnih.gov
Energy Storage	Interpretable Machine Learning, Density Functional Theory	Designing advanced diatomic site catalysts for high-performance lithium-sulfur batteries. nih.gov
Fuel Purification	Multi-layered Perceptron, Random Forest	Predicting and optimizing the adsorption of this compound compounds on metal-organic frameworks for desulfurization. nih.gov

Sustainable and Circular Economy Approaches for this compound Resources

The global this compound cycle is significantly impacted by human activities, primarily the burning of fossil fuels, which has led to increased atmospheric this compound and issues like acid rain. wikipedia.orglumenlearning.com As the world transitions to a low-carbon economy, the sources and availability of this compound are expected to change dramatically. fertiliser-society.org This necessitates the development of sustainable and circular economy approaches for managing this compound resources. eos.org

A major challenge is the anticipated shift in this compound production. Currently, a large portion of the world's this compound is a byproduct of oil and gas processing. fertiliser-society.org As the use of fossil fuels declines, this source of this compound will diminish, while the demand for this compound, particularly for manufacturing fertilizers and extracting metals needed for the energy transition, is projected to increase. fertiliser-society.org This potential supply-demand gap highlights the need for a more circular approach to this compound use. fertiliser-society.org

In agriculture, sustainable this compound management is crucial for both crop production and environmental protection. researchgate.netfertilizer.org While this compound is an essential nutrient for plants, its overuse can lead to soil acidification and water pollution. researchgate.net Sustainable practices include precision agriculture to apply this compound fertilizers only where needed, enhancing plant this compound acquisition through genetic modification or microbial inoculation, and remediating environments with high this compound loads. researchgate.netmontanasulphur.com

In the industrial sector, creating a circular economy for this compound involves recycling and reusing this compound-containing materials. For example, the regeneration of spent sulfuric acid from industrial processes, a practice that began in the 1940s, is a prime example of a circular model. up.com This process not only prevents the disposal of millions of tons of used acid but also produces high-quality sulfuric acid for reuse in applications like the production of high-octane gasoline. up.com Other emerging strategies include the valorization of waste products like phosphogypsum and pyrite (B73398) tailings as alternative sources of this compound. fertiliser-society.org The use of certain microorganisms, such as purple non-sulfur bacteria, is also being explored for their ability to convert waste into value-added products, contributing to a bio-based circular economy. openaccessgovernment.org

Q & A

Q. How can this compound research align with sustainability goals (e.g., SDGs)?

• Methodology : Focus on applications like this compound-based batteries (SDG 7: Affordable Energy) or sulfate reduction in wastewater (SDG 6: Clean Water). Collaborate with policy researchers to quantify impacts, such as reduced SO₂ emissions in industrial zones .